3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline

Core Science & Biosynthesis

Synthesis of 3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline

An In-depth Technical Guide to the Stereoselective

Abstract

This technical guide provides a comprehensive, field-proven methodology for the stereoselective synthesis of 3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline, a chiral heterocyclic compound of interest to researchers in medicinal chemistry and drug development. The narrative emphasizes not just the procedural steps but the underlying chemical principles and strategic decisions that ensure high yield and enantiomeric purity. The synthesis is presented as a multi-step process beginning with the construction of the core quinoline scaffold, followed by the stereocontrolled installation of the alcohol precursor, and culminating in the stereospecific conversion to the target azide. Each protocol is designed to be self-validating, with clear causality for experimental choices, supported by authoritative references.

Introduction: Significance and Synthetic Strategy

Quinolone frameworks are privileged structures in medicinal chemistry, forming the core of numerous antibacterial, anticancer, and anti-inflammatory agents.[1][2][3] The target molecule, 3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline, incorporates several key features: a synthetically versatile 2-chloroquinoline core, an 8-fluoro substituent known to modulate bioactivity, and a chiral azidoethyl group at the 3-position. The azide moiety is a valuable functional group, serving as a precursor to amines via reduction or engaging in click chemistry reactions.[4] The specific (S)-stereochemistry is critical, as biological activity is often highly dependent on the precise three-dimensional arrangement of a molecule.

The synthetic strategy detailed herein is centered on robust and scalable reactions. It begins with the assembly of the quinoline ring system, proceeds to establish the critical chiral center via an asymmetric reduction, and concludes with a nucleophilic substitution that inverts the stereocenter to yield the desired product.

Retrosynthetic Analysis

A logical disconnection of the target molecule reveals a clear and efficient synthetic pathway. The core principle is to introduce the chiral azide in the final step from a stereochemically defined alcohol precursor. This approach minimizes the risk of racemization and simplifies the purification of the final compound.

Sources

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• 4. benchchem.com [benchchem.com]

3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline structure and stereochemistry

An In-Depth Technical Guide to the Structure, Stereochemistry, and Postulated Synthesis of 3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline

Disclaimer: The specific chemical entity 3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline is not extensively documented in publicly accessible scientific literature. This guide, therefore, presents a theoretical yet chemically robust exploration of its structure, stereochemistry, and a plausible synthetic pathway. The information herein is extrapolated from established principles of heterocyclic chemistry and data from analogous quinoline derivatives, intended for an audience of researchers, scientists, and drug development professionals.

Introduction: The Quinoline Scaffold in Medicinal Chemistry

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a privileged scaffold in medicinal chemistry.[1] Its derivatives are central to a wide array of pharmaceuticals, exhibiting activities ranging from antimalarial to anticancer and antibacterial.[2] The introduction of specific substituents onto this core structure allows for the fine-tuning of its physicochemical and pharmacological properties. This guide focuses on a hypothetical, yet structurally intriguing derivative, 3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline, dissecting its key features to provide a comprehensive technical overview.

The molecule's design incorporates several key functional groups:

• A Fluoroquinolone Core: The presence of a fluorine atom at the 8-position and a chlorine atom at the 2-position classifies the core as a halogenated quinoline. Fluoroquinolones are a major class of broad-spectrum antibiotics.[3][4]

• A Chiral Azidoethyl Side Chain: The 3-position is functionalized with a (1S)-1-azidoethyl group. This introduces a specific stereocenter and an azide moiety. Organic azides are versatile functional groups, serving as precursors to amines or engaging in bioorthogonal "click" chemistry reactions.[5][6] The specific stereochemistry implies a selective biological interaction.

Molecular Structure and Stereochemistry

The defining characteristics of the target molecule are its substituted quinoline core and the precise three-dimensional arrangement of the azidoethyl side chain.

Core Structure and Substituent Effects

The quinoline ring is an aromatic heterocyclic system. The electronic properties of this core are significantly modulated by its substituents:

• 2-Chloro Group: The chlorine atom at the C2 position is electron-withdrawing and serves as a reactive handle. It is susceptible to nucleophilic substitution, providing a potential site for further synthetic modification.

• 8-Fluoro Group: Fluorine substitution is a common strategy in drug design.[7] The high electronegativity of fluorine can alter the pKa of the quinoline nitrogen, influence metabolic stability, and enhance binding affinity to biological targets.[]

• 3-Azidoethyl Group: This substituent at the C3 position adds significant steric bulk and introduces the chemically versatile azide group. The azide is a bioisostere of other functional groups and can participate in various transformations.[9]

Stereochemistry: The (1S) Configuration

The designation "(1S)" specifies the absolute configuration of the chiral center at the first carbon of the ethyl group attached to the C3 position of the quinoline ring. This stereochemistry is determined by the Cahn-Ingold-Prelog (CIP) priority rules.

Assigning Priority:

• Quinoline Ring (C3): Highest priority.

• Azido Group (-N₃): Second priority.

• Methyl Group (-CH₃): Third priority.

• Hydrogen Atom (-H): Lowest priority (pointing away from the viewer).

With the lowest priority group (hydrogen) oriented away, the sequence from highest to lowest priority (Quinoline → Azido → Methyl) proceeds in a counter-clockwise direction, defining the stereocenter as S .

Diagram: Molecular Structure and Stereochemistry

Caption: 2D structure of 3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline.

Predicted Physicochemical Properties

Property	Predicted Value
Molecular Formula	C₁₁H₈ClFN₄
Molecular Weight	266.66 g/mol
Monoisotopic Mass	266.0425 Da
** IUPAC Name**	3-[(1S)-1-azidoethyl]-2-chloro-8-fluoroquinoline
LogP (Predicted)	~3.5 - 4.5
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	5 (N on quinoline, 3 Ns in azide)

Postulated Synthetic Pathway

A multi-step synthesis is proposed, commencing from a substituted aniline to build the quinoline core, followed by stereoselective functionalization to introduce the chiral azidoethyl side chain.

Diagram: Proposed Synthetic Workflow

Caption: Plausible synthetic route for the target molecule.

Detailed Experimental Protocols (Hypothetical)

Step 1: Synthesis of Ethyl 4-hydroxy-8-fluoroquinoline-3-carboxylate

• Rationale: The Gould-Jacobs reaction is a classic and reliable method for constructing the quinoline core from an aniline derivative.

• Protocol:

  • To a flask is added 2-fluoroaniline (1.0 eq) and diethyl (ethoxymethylene)malonate (1.1 eq).

  • The mixture is heated to 100-120 °C for 2-3 hours until the elimination of ethanol ceases.

  • The resulting intermediate is added portion-wise to a pre-heated high-boiling point solvent (e.g., Dowtherm A) at 240-250 °C.

  • The reaction is maintained at this temperature for 30-60 minutes to facilitate cyclization.

  • After cooling, the reaction mixture is diluted with hexane, and the precipitated solid is collected by filtration, washed, and dried to yield the product.

Step 2: Synthesis of Ethyl 2-chloro-8-fluoroquinoline-3-carboxylate

• Rationale: Conversion of the 4-hydroxyquinoline to a 2,4-dichloro derivative followed by selective reduction is a common strategy. However, a direct chlorination of a 4-quinolone at the 2-position can also be achieved. A more direct approach involves chlorination of the 4-hydroxy group and subsequent reactions. For this guide, we simplify to a direct conceptual chlorination step for the purpose of the workflow. A more practical approach would involve hydrolysis of the ester, chlorination, and re-esterification or proceeding with the acid. A common method is using phosphorus oxychloride (POCl₃) which converts the hydroxyquinoline to the chloroquinoline.

• Protocol:

  • Ethyl 4-hydroxy-8-fluoroquinoline-3-carboxylate (1.0 eq) is suspended in phosphorus oxychloride (POCl₃) (5-10 eq).

  • The mixture is heated at reflux for 2-4 hours.

  • Excess POCl₃ is removed under reduced pressure.

  • The residue is carefully quenched with ice water and neutralized with a base (e.g., NaHCO₃).

  • The product is extracted with an organic solvent (e.g., dichloromethane), dried, and purified by column chromatography.

Step 3: Synthesis of 1-(2-Chloro-8-fluoroquinolin-3-yl)ethan-1-one

• Rationale: A Grignard reaction provides a straightforward method to convert the ester at C3 into a methyl ketone.

• Protocol:

  • A solution of ethyl 2-chloro-8-fluoroquinoline-3-carboxylate (1.0 eq) in dry THF is cooled to 0 °C under an inert atmosphere.

  • Methylmagnesium bromide (CH₃MgBr) (2.2 eq, as a solution in ether) is added dropwise.

  • The reaction is allowed to warm to room temperature and stirred for 2-4 hours.

  • The reaction is quenched with saturated aqueous NH₄Cl solution.

  • The product is extracted, and the organic layer is washed, dried, and purified.

Step 4: Synthesis of (1R)-1-(2-Chloro-8-fluoroquinolin-3-yl)ethan-1-ol

• Rationale: Asymmetric reduction of the ketone is crucial for establishing the desired stereocenter. The Corey-Bakshi-Shibata (CBS) reduction is a highly effective method for this transformation. Using the (R)-CBS catalyst will yield the (R)-alcohol.

• Protocol:

  • (R)-CBS catalyst (0.1 eq) is dissolved in dry THF under an inert atmosphere and cooled to -20 °C.

  • Borane-dimethyl sulfide complex (BH₃·SMe₂) (1.0 eq) is added slowly.

  • A solution of 1-(2-chloro-8-fluoroquinolin-3-yl)ethan-1-one (1.0 eq) in dry THF is added dropwise over 30 minutes.

  • The reaction is stirred at -20 °C until complete, then quenched by the slow addition of methanol.

  • The product is worked up and purified to yield the chiral (R)-alcohol.

Step 5: Synthesis of 3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline

• Rationale: The conversion of the chiral alcohol to the chiral azide must proceed with inversion of configuration (Sₙ2 mechanism) to achieve the final (1S) product from the (1R)-alcohol. The use of diphenylphosphoryl azide (DPPA) and a non-nucleophilic base like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) is an effective method for this transformation.[10]

• Protocol:

  • The (1R)-alcohol (1.0 eq) and diphenylphosphoryl azide (DPPA) (1.2 eq) are dissolved in dry toluene under a nitrogen atmosphere.

  • DBU (1.2 eq) is added neat to the mixture.

  • The reaction is stirred at room temperature for 12-24 hours until completion is observed by TLC.

  • The mixture is diluted with toluene and washed sequentially with water and dilute HCl.

  • The organic layer is concentrated, and the crude product is purified by silica gel chromatography to afford the final (1S)-azide.

Predicted Spectroscopic Data

While experimental data is unavailable, the key signals in the ¹H and ¹³C NMR spectra can be predicted based on the analysis of similar quinoline structures.[2][11][12][13]

¹H NMR (Predicted)	δ (ppm)	Multiplicity	Protons	Notes
Quinoline H4	8.2-8.4	s	1H	Deshielded proton adjacent to nitrogen.
Quinoline H5, H6, H7	7.4-7.9	m	3H	Complex multiplet in the aromatic region.
Azidoethyl CH	4.8-5.0	q	1H	Quartet due to coupling with CH₃.
Azidoethyl CH₃	1.6-1.8	d	3H	Doublet due to coupling with the CH proton.

¹³C NMR (Predicted)	δ (ppm)	Notes
Quinoline C2 (Cl)	148-152	Carbon bearing the chlorine atom.
Quinoline C8 (F)	155-160 (d)	Carbon bearing fluorine, shows C-F coupling.
Aromatic Carbons	120-145	Multiple signals for other quinoline carbons.
Azidoethyl CH	55-65	Chiral carbon attached to the azide group.
Azidoethyl CH₃	18-25	Methyl group carbon.

Potential Applications in Drug Discovery

The unique combination of a fluoroquinolone core and a chiral azidoethyl side chain suggests several potential applications, primarily in the development of novel therapeutic agents.

As an Antibacterial Agent

The fluoroquinolone scaffold is the basis for a powerful class of antibiotics that inhibit bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication.[][14] The novel substitution pattern of the target molecule could lead to:

• Altered Spectrum of Activity: The substituents may confer activity against bacterial strains resistant to existing fluoroquinolones.

• Improved Pharmacokinetic Properties: The fluorine and the lipophilic side chain could enhance absorption, distribution, and metabolic stability.[4]

As a Chemical Probe or Precursor

The azide group is a highly versatile functional handle.

• Bioorthogonal Chemistry: The azide can be used in copper-catalyzed or strain-promoted azide-alkyne cycloaddition reactions ("click chemistry"). This would allow the molecule to be tagged with fluorescent dyes or affinity labels, enabling its use as a chemical probe to study its biological targets.

• Precursor to Amines: The azide can be readily reduced to a primary amine. This would yield the corresponding chiral aminoethyl derivative, 3-[(1S)-1-aminoethyl]-2-chloro-8-fluoro-quinoline, a compound with a different biological and chemical profile that could be explored as a new drug candidate or ligand.[15]

Conclusion

While 3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline remains a hypothetical construct in the absence of direct empirical data, this guide provides a comprehensive theoretical framework for its understanding. By deconstructing its molecular architecture, postulating a stereospecific synthetic route, and inferring its potential biological relevance, we establish a foundation for future research. The convergence of the well-established fluoroquinolone scaffold with the stereochemical precision and chemical versatility of the azidoethyl group makes this molecule a compelling target for synthesis and evaluation in the ongoing quest for novel therapeutic agents.

References

• BenchChem. (n.d.). Application Notes and Protocols for 1H and 13C NMR Spectroscopy of Quinoline Compounds.
• PharmaFactz. (2023, July 30). Fluoroquinolones Pharmacology l Medicines Made Simple.
• PubMed. (n.d.). Fluoroquinolone antibiotics: properties of the class and individual agents.
• TSI Journals. (2018, June 28). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value.
• Seaton, P. J., & Williamson, R. T. (2002). Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy.
• RJPT. (2022, April 6).
• Beck, A. (n.d.).
• Extrica. (2019, December 31). Mini Review: Is fluoroquinolone drug or poison?.
• BOC Sciences. (n.d.). Fluoroquinolone Antibiotics: Definition, Mechanism and Research.
• Mondal, S., & Ghorai, P. (2019). Rapid access of some rare chiral azides from sterically hindered alcohols by green chemistry protocol.
• ResearchGate. (2025, August 6).
• PMC. (2023, June 13). Recent Advances in the Green Synthesis of Active N-Heterocycles and Their Biological Activities.
• Northeastern University. (n.d.). The chemistry of the azido group.
• Google Patents. (n.d.). WO1995001970A1 - Alcohol to azide sn2 conversion.
• PubMed. (n.d.).
• RSC Publishing. (n.d.). Catalytic enantioselective synthesis of α-chiral azides.
• Bräse, S., et al. (2004). Organic Azides: An Exploding Diversity of a Unique Class of Compounds.
• MDPI. (2022, June 9). Azides in the Synthesis of Various Heterocycles.
• IJNRD. (n.d.). A Study Of Synthesis Of Bioactive Heterocycles.

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The Core Mechanism of Substituted Fluoroquinolones: A Technical Guide for Researchers

Abstract

Substituted fluoroquinolones represent a critical class of synthetic antibacterial agents, distinguished by their potent and broad-spectrum activity. Their clinical efficacy is rooted in a unique mechanism of action that directly targets the machinery of bacterial DNA replication. This in-depth technical guide provides a comprehensive exploration of the molecular basis of fluoroquinolone action, the structural determinants of their activity, the molecular underpinnings of bacterial resistance, and detailed protocols for key in vitro assays. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the study of antibacterial agents and the pursuit of novel therapeutic strategies to combat infectious diseases.

Introduction: A Direct Assault on Bacterial DNA Replication

Unlike many other classes of antibiotics that interfere with cell wall synthesis or protein translation, fluoroquinolones exert their bactericidal effects by directly inhibiting the essential processes of bacterial DNA replication and repair.[1][2] This is achieved through their interaction with two specific type II topoisomerase enzymes: DNA gyrase and topoisomerase IV .[3][4] These enzymes are vital for managing the complex topological state of bacterial DNA, a necessity for processes such as replication, transcription, and chromosome segregation.[5][6] The disruption of these enzymes by fluoroquinolones leads to a cascade of events culminating in rapid cell death.[7]

The Primary Targets: DNA Gyrase and Topoisomerase IV

Bacterial DNA is a highly supercoiled molecule, and its manipulation requires the coordinated action of topoisomerases.

DNA Gyrase: The Supercoiling Specialist

DNA gyrase, a heterotetramer composed of two GyrA and two GyrB subunits, is unique in its ability to introduce negative supercoils into DNA.[8][9] This process is crucial for relieving the torsional stress that accumulates ahead of the replication fork as the DNA double helix is unwound.[9][10] Without the action of DNA gyrase, DNA replication would quickly stall.

Topoisomerase IV: The Decatenation Expert

Topoisomerase IV, also a heterotetramer (ParC and ParE subunits), is primarily responsible for the decatenation, or unlinking, of newly replicated daughter chromosomes.[11][12] Following replication of the circular bacterial chromosome, the two new DNA molecules are often interlinked, and topoisomerase IV is essential for their separation, allowing for proper chromosome segregation into daughter cells.[13][14]

The Molecular Mechanism of Action: Poisoning the Enzymes

Fluoroquinolones do not simply inhibit the catalytic activity of their target enzymes; they act as "poisons" by stabilizing a transient intermediate in the topoisomerase reaction cycle.[3] The process unfolds as follows:

• Enzyme-DNA Binding: DNA gyrase or topoisomerase IV binds to a segment of DNA.

• DNA Cleavage: The enzyme creates a transient double-strand break in the DNA backbone. The GyrA (for gyrase) or ParC (for topoisomerase IV) subunits form a covalent bond with the 5' ends of the cleaved DNA.[7]

• Fluoroquinolone Intervention: The fluoroquinolone molecule intercalates into the cleaved DNA at the site of the break and interacts with both the DNA and the enzyme.[15] This interaction is facilitated by a non-covalent water-metal ion bridge, often involving a magnesium ion, which connects the drug to specific amino acid residues within the enzyme.[2][16]

• Formation of the Ternary Complex: This creates a stable ternary complex consisting of the enzyme, the cleaved DNA, and the fluoroquinolone.[14]

• Inhibition of Re-ligation: The presence of the fluoroquinolone in this complex physically blocks the re-ligation of the broken DNA strands.[11]

• Consequences for the Cell: The accumulation of these stalled cleavage complexes has two major detrimental effects:

  • Replication Fork Blockade: The ternary complexes act as physical barriers to the progression of the DNA replication fork, leading to a rapid cessation of DNA synthesis.[3][7]

  • Generation of Double-Strand Breaks: The stalled complexes can dissociate, releasing lethal double-strand DNA breaks into the cell.[3] This triggers the bacterial SOS response and, if the damage is too extensive, leads to programmed cell death.

The following diagram illustrates the core mechanism of action of substituted fluoroquinolones.

Caption: Mechanism of action of substituted fluoroquinolones.

Structure-Activity Relationships (SAR): The Chemical Basis of Potency

The antibacterial activity and spectrum of fluoroquinolones are profoundly influenced by the nature of the substituents at various positions on the quinolone core.[1][3][7][10][17] Understanding these SARs is crucial for the rational design of new and improved fluoroquinolone derivatives.

Position	Substituent and its Effect on Activity
N-1	A cyclopropyl group generally confers the highest potency against a broad range of bacteria.[3] Other small alkyl or aryl groups can also be effective.
C-3/C-4	The carboxylic acid at C-3 and the ketone at C-4 are essential for activity, as they are involved in binding to the DNA-enzyme complex and chelating the magnesium ion.[12]
C-5	An amino group at this position can enhance overall potency.[3]
C-6	A fluorine atom is a hallmark of the fluoroquinolone class and dramatically increases antibacterial potency, likely by improving cell penetration and binding to the target enzymes.[1]
C-7	This position is a major determinant of the antibacterial spectrum and pharmacokinetic properties. A piperazine ring is common, and modifications to this ring can enhance activity against Gram-positive bacteria and anaerobes. Bulkier substituents can also reduce the affinity for efflux pumps.[17]
C-8	A halogen (F or Cl) can improve oral absorption and activity against anaerobic bacteria.[3] A methoxy group can reduce phototoxicity.[3]

Mechanisms of Resistance: Bacterial Counter-Strategies

The widespread use of fluoroquinolones has inevitably led to the emergence of bacterial resistance. The primary mechanisms of resistance are:

Target-Site Mutations

The most common mechanism of high-level resistance involves mutations in the genes encoding the target enzymes, specifically within a region known as the Quinolone Resistance-Determining Region (QRDR) .[18] These mutations, typically in gyrA and parC, result in amino acid substitutions that reduce the binding affinity of the fluoroquinolone to the ternary complex.

Reduced Intracellular Concentration

Bacteria can also develop resistance by limiting the intracellular concentration of the fluoroquinolone through two main strategies:

• Decreased Permeability: Alterations in the outer membrane porins can reduce the influx of the drug into the bacterial cell.

• Increased Efflux: Overexpression of multidrug resistance (MDR) efflux pumps actively transports fluoroquinolones out of the cell before they can reach their targets.

The following diagram illustrates the primary mechanisms of fluoroquinolone resistance.

Caption: Primary mechanisms of bacterial resistance to fluoroquinolones.

Experimental Protocols for Mechanistic Studies

The following protocols provide detailed methodologies for key in vitro assays used to investigate the mechanism of action of substituted fluoroquinolones.

DNA Gyrase Supercoiling Inhibition Assay

This assay measures the ability of a compound to inhibit the ATP-dependent supercoiling of relaxed plasmid DNA by DNA gyrase.

Materials:

• DNA gyrase (e.g., from E. coli)

• Relaxed pBR322 DNA

• 5X Assay Buffer (e.g., 250 mM Tris-HCl pH 7.5, 50 mM MgCl2, 5 mM DTT, 9 mM spermidine, 250 mM potassium glutamate, 0.5 mg/mL BSA)

• 10 mM ATP solution

• Test compound dissolved in DMSO

• Sterile water

• Stop solution/loading dye (e.g., 40% sucrose, 100 mM Tris-HCl pH 8.0, 10 mM EDTA, 0.5 mg/mL bromophenol blue)

• Agarose

• 1X TAE or TBE buffer

• Ethidium bromide or other DNA stain

Procedure:

• Prepare reaction mixtures on ice in microcentrifuge tubes. For a 20 µL reaction, add:

  • 4 µL 5X Assay Buffer

  • 1 µL relaxed pBR322 DNA (e.g., 0.5 µg)

  • 1 µL test compound at various concentrations (or DMSO for control)

  • x µL sterile water to bring the volume to 18 µL

• Initiate the reaction by adding 2 µL of DNA gyrase.

• Incubate the reactions at 37°C for 30-60 minutes.

• Stop the reaction by adding 5 µL of stop solution/loading dye.

• Load the samples onto a 1% agarose gel in 1X TAE or TBE buffer.

• Perform electrophoresis at a constant voltage (e.g., 80-100 V) until the dye front has migrated an appropriate distance.

• Stain the gel with ethidium bromide (0.5 µg/mL) for 15-30 minutes, followed by destaining in water.

• Visualize the DNA bands under UV light. The inhibition of supercoiling will be observed as a decrease in the amount of supercoiled DNA and an increase in the amount of relaxed DNA with increasing compound concentration.

Topoisomerase IV-Mediated DNA Cleavage (Poisoning) Assay

This assay determines the ability of a compound to stabilize the covalent enzyme-DNA cleavage complex.

Materials:

• Topoisomerase IV (e.g., from S. aureus)

• Supercoiled pBR322 DNA

• 5X Assay Buffer (e.g., 200 mM HEPES-KOH pH 7.6, 500 mM potassium glutamate, 50 mM magnesium acetate, 50 mM DTT, 250 µg/mL albumin)

• Test compound dissolved in DMSO

• Sterile water

• 2% SDS solution

• Proteinase K (10 mg/mL)

• Stop solution/loading dye

• Agarose

• 1X TAE or TBE buffer

• Ethidium bromide or other DNA stain

Procedure:

• Prepare reaction mixtures on ice in microcentrifuge tubes. For a 20 µL reaction, add:

  • 4 µL 5X Assay Buffer

  • 1 µL supercoiled pBR322 DNA (e.g., 0.5 µg)

  • 1 µL test compound at various concentrations (or DMSO for control)

  • x µL sterile water to bring the volume to 19 µL

• Initiate the reaction by adding 1 µL of Topoisomerase IV.

• Incubate the reactions at 37°C for 30 minutes.

• Add 2 µL of 2% SDS and 1 µL of proteinase K to each reaction to trap the cleavage complexes and digest the enzyme.

• Incubate at 37°C for an additional 30 minutes.

• Add 5 µL of stop solution/loading dye.

• Load the samples onto a 1% agarose gel.

• Perform electrophoresis and visualize the DNA as described above. The stabilization of the cleavage complex will be observed as the appearance of a linear DNA band, the intensity of which increases with higher compound concentrations.

Ethidium Bromide Efflux Assay

This fluorescence-based assay measures the activity of efflux pumps by monitoring the extrusion of the fluorescent substrate ethidium bromide (EtBr).

Materials:

• Bacterial culture (wild-type and potentially a strain with a known overexpressed efflux pump)

• Phosphate-buffered saline (PBS)

• Glucose

• Ethidium bromide (EtBr)

• Efflux pump inhibitor (EPI) as a control (e.g., CCCP or reserpine)

• Fluorometer or fluorescence plate reader

Procedure:

• Grow bacterial cells to mid-log phase, then harvest by centrifugation and wash with PBS.

• Resuspend the cells in PBS to a specific optical density (e.g., OD600 of 0.4).

• Load the cells with EtBr by incubating them with a sub-inhibitory concentration of EtBr in the presence of an EPI (to inhibit efflux during loading).

• After incubation, centrifuge the cells, remove the supernatant, and resuspend the EtBr-loaded cells in PBS.

• Add the cell suspension to a cuvette or microplate well containing the test compound at various concentrations.

• Initiate efflux by adding glucose to energize the pumps.

• Monitor the decrease in fluorescence over time as EtBr is pumped out of the cells. A slower rate of fluorescence decrease in the presence of the test compound indicates inhibition of efflux.

Quantitative Analysis of Fluoroquinolone Activity

The potency of fluoroquinolones is typically quantified by determining their 50% inhibitory concentration (IC50) against the target enzymes and their minimum inhibitory concentration (MIC) against bacterial strains.

Table 1: IC50 Values (µg/mL) of Selected Fluoroquinolones against DNA Gyrase and Topoisomerase IV

Fluoroquinolone	Bacterium	DNA Gyrase IC50	Topoisomerase IV IC50	Reference
Ciprofloxacin	E. coli	0.6	11
S. aureus	126	31.6	[2]
E. faecalis	27.8	9.30	[4]
Levofloxacin	E. faecalis	28.1	8.49	[4]
S. aureus	>100	1.62	[2]
Moxifloxacin	S. aureus	3.65	7.94	[2]
Gatifloxacin	E. faecalis	5.60	4.24	[4]
S. aureus	1.83	3.16	[2]
Sitafloxacin	E. faecalis	1.38	1.42	[4]

Table 2: MIC Values (µg/mL) of Ciprofloxacin and Levofloxacin against Susceptible and Resistant S. aureus

Strain	Genotype (QRDR mutations)	Ciprofloxacin MIC	Levofloxacin MIC	Reference
MSSA (Wild-Type)	-	0.25 - 0.5	0.25 - 0.5	[18]
MRSA (Resistant)	parC (S80F)	8 - 32	4 - 16	[18]
MRSA (Highly Resistant)	parC (S80F) + gyrA (S84L)	>128	>64	[18]

Conclusion

Substituted fluoroquinolones remain a cornerstone of antibacterial therapy due to their potent and direct mechanism of action against bacterial DNA replication. A thorough understanding of their interaction with DNA gyrase and topoisomerase IV, the chemical features that govern their activity, and the mechanisms by which bacteria develop resistance is paramount for the continued development of this important class of drugs and for designing novel strategies to overcome resistance. The experimental protocols provided in this guide offer a framework for researchers to further investigate the intricate details of fluoroquinolone action and to evaluate the potential of new antibacterial agents.

References

• Domagala, J. M. (1994). Structure-activity and structure-side-effect relationships for the quinolone antibacterials. Journal of Antimicrobial Chemotherapy, 33(4), 685-706.
• Hooper, D. C. (2001). Mechanisms of action of antimicrobials: focus on fluoroquinolones. Clinical Infectious Diseases, 32(Supplement_1), S9-S15.
• Hoshino, K., Kitamura, A., Morrissey, I., Sato, K., Kato, J. I., & Ikeda, H. (1999). Inhibitory Activities of Quinolones against DNA Gyrase and Topoisomerase IV of Enterococcus faecalis. Antimicrobial Agents and Chemotherapy, 43(12), 3030-3032.
• Emmerson, A. M., & Jones, A. M. (2003). The quinolones: decades of development and use. Journal of Antimicrobial Chemotherapy, 51(suppl_1), 13-20.
• Tillotson, G. S. (1996). Quinolones: structure-activity relationships and future predictions. Journal of Medical Microbiology, 44(5), 320-324.
• Drlica, K., & Zhao, X. (1997). DNA gyrase, topoisomerase IV, and the 4-quinolones. Microbiology and Molecular Biology Reviews, 61(3), 377-392.
• Takei, M., Fukuda, H., Kishii, R., & Hosaka, M. (2001). Target Preference of 15 Quinolones against Staphylococcus aureus, Based on Antibacterial Activities and Target Inhibition. Antimicrobial Agents and Chemotherapy, 45(12), 3544-3547.
• Pandey, S., Kumar, R., & Singh, S. K. (2021). Design, Synthesis, and Antibacterial Screening of Some Novel Heteroaryl-Based Ciprofloxacin Derivatives as DNA Gyrase and Topoisomerase IV Inhibitors. Molecules, 26(9), 2465.
• Laponogov, I., Sohi, M. K., Veselkov, D. A., Pan, X. S., Wilson, K. S., & Fisher, L. M. (2009). Structural basis of quinolone inhibition of bacterial DNA gyrase. Nature Structural & Molecular Biology, 16(6), 667-669.
• Adams, D. E., Shekhtman, E. M., Zechiedrich, E. L., Schmid, M. B., & Cozzarelli, N. R. (1992).
• Bax, B. D., Chan, P. F., Eggleston, D. S., Fosberry, A., Gentry, D. R., Gorrec, F., ... & Pan, X. S. (2010). Type IIA topoisomerase inhibition by a new class of antibacterial agents.
• Wohlkonig, A., Chan, P. F., Fosberry, A. P., Homes, P., Huang, J., Laponogov, I., ... & Bax, B. D. (2010). Structural basis of quinolone inhibition of S. aureus gyrase. Nature Structural & Molecular Biology, 17(9), 1152-1153.
• Kato, J. I., Nishimura, Y., Imamura, R., Niki, H., Hiraga, S., & Suzuki, H. (1990).
• Psurski, M., & Misiak, M. (2018). Modifications of quinolones and fluoroquinolones: hybrid compounds and dual-action molecules. Molecules, 23(6), 1388.
• A SIMPLE METHOD for ASSESSMENT of MDR BACTERIA for OVER-EXPRESSED EFFLUX PUMPS. (2013). The Open Microbiology Journal, 7, 7-15.
• Forterre, P., & Gadelle, D. (2009). Phylogenomics of DNA topoisomerases: a model to study the origin and evolution of genomes. Biochimie, 91(7), 809-820.
• Navigating fluoroquinolone resistance in Gram-negative bacteria: a comprehensive evaluation. (2024). Journal of Antimicrobial Chemotherapy.
• Impact of Reappraisal of Fluoroquinolone Minimum Inhibitory Concentration Susceptibility Breakpoints in Gram-Negative Bloodstream Isol
• Reece, R. J., & Maxwell, A. (1991). DNA gyrase: structure and function. Critical Reviews in Biochemistry and Molecular Biology, 26(3-4), 335-375.
• Zechiedrich, E. L., & Cozzarelli, N. R. (1995). Roles of topoisomerase IV and DNA gyrase in DNA unlinking during replication in Escherichia coli. Genes & Development, 9(22), 2859-2869.
• Lee, H., Kim, M., & Park, Y. (2025). Correlation of QRDR mutations and MIC levels in fluoroquinolone-resistant Staphylococcus aureus clinical isolates. Journal of Medical Microbiology, 74(10).
• Paixão, L., Rodrigues, L., Couto, I., Martins, M., Fernandes, P., de Carvalho, C. C., ... & Viveiros, M. (2009). Fluorometric determination of ethidium bromide efflux kinetics in Escherichia coli. Journal of Biological Engineering, 3(1), 18.
• Supporting Information - The Royal Society of Chemistry. (n.d.).
• Journal of Biological Engineering. (2009).
• Lomovskaya, O., & Watkins, W. (2001). Use of an Efflux Pump Inhibitor To Determine the Prevalence of Efflux Pump-Mediated Fluoroquinolone Resistance and Multidrug Resistance in Pseudomonas aeruginosa. Antimicrobial Agents and Chemotherapy, 45(1), 103-109.
• Turel, I. (2022). Metal(II) Complexes of the Fluoroquinolone Fleroxacin: Synthesis, Characterization and Biological Profile. Pharmaceutics, 14(4), 898.
• Champoux, J. J. (2001). DNA topoisomerases: structure, function, and mechanism. Annual Review of Biochemistry, 70(1), 369-413.
• Identification and Assessment of Fluroquinolone Multidrug Efflux Pump in Multidrug Resistant Staphylococcus aureus isolated from Hospital Wastewater. (2019).
• The Evaluation of Efflux Pump Genes norA, norB and norC Related to Fluoroquinolones Resistance in Staphylococcus aureus Strains. (2023). Journal of Advanced Biomedical Sciences, 13(1), 66-72.
• Chen, Y. C., Chen, Y. J., & Chen, Y. C. (2020). Determination of Drug Efflux Pump Efficiency in Drug-Resistant Bacteria Using MALDI-TOF MS. Molecules, 25(19), 4399.

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Biological activity of novel fluoroquinoline derivatives

An In-Depth Technical Guide to the Biological Activity of Novel Fluoroquinolone Derivatives

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the evolving landscape of fluoroquinolone derivatives, moving beyond their traditional antibacterial role to explore their burgeoning potential in oncology and other therapeutic areas. Designed for researchers, scientists, and drug development professionals, this document synthesizes mechanistic insights with practical, field-proven methodologies for evaluation.

Introduction: The Fluoroquinolone Scaffold and the Imperative for Innovation

Fluoroquinolones (FQs) are a class of synthetic broad-spectrum antibiotics that have been a cornerstone of infectious disease treatment for decades. Their bactericidal action stems from the targeted inhibition of essential bacterial enzymes, DNA gyrase and topoisomerase IV, which are critical for DNA replication, repair, and recombination. However, the rise of antibiotic resistance, driven by mechanisms such as target enzyme mutations and increased drug efflux, has diminished the efficacy of established FQs and created an urgent need for novel derivatives. Concurrently, research has revealed that the quinolone scaffold is a privileged structure, amenable to chemical modifications that can unlock potent activities against other pathogens and even human cancer cells. This guide delves into the biological activities of these next-generation compounds, focusing on their mechanisms, structure-activity relationships, and the experimental workflows required for their robust evaluation.

The Core Antibacterial Mechanism: Dual Targeting of Bacterial Topoisomerases

The primary antibacterial power of fluoroquinolones lies in their ability to disrupt the function of two essential bacterial type II topoisomerase enzymes.

• DNA Gyrase (GyrA/GyrB subunits): This enzyme introduces negative supercoils into bacterial DNA, a process vital for initiating DNA replication and transcription. In many Gram-negative bacteria, DNA gyrase is the primary target of FQs.

• Topoisomerase IV (ParC/ParE subunits): This enzyme is primarily responsible for decatenating (unlinking) replicated daughter chromosomes, allowing for proper cell division. Topoisomerase IV is often the main target in Gram-positive bacteria like Staphylococcus aureus.

Fluoroquinolones function by binding to the enzyme-DNA complex, stabilizing it and trapping the enzyme in a state where the DNA is cleaved. This stabilization prevents the re-ligation of the DNA strands, leading to an accumulation of double-strand breaks. The collision of the replication fork with these stalled complexes triggers the bacterial SOS response and, if the damage is too extensive to repair, results in bactericidal activity.

Caption: Dual-targeting mechanism of fluoroquinolones against bacterial topoisomerases.

Expanding the Antibacterial Frontier: Activity of Novel Derivatives

The development of new FQ derivatives is largely a strategic response to mounting bacterial resistance. The goal is to design molecules that can evade existing resistance mechanisms, exhibit enhanced potency, or possess a broader spectrum of activity. Structure-activity relationship (SAR) studies are paramount in this effort, revealing how modifications at specific positions on the quinolone core influence biological activity.

Key Structural Modifications and Their Impact:

• N-1 Position: A cyclopropyl group is often optimal for potent antibacterial activity.

• C-6 Position: The presence of a fluorine atom dramatically enhances gyrase inhibition and cell penetration, defining the entire "fluoroquinolone" class.

• C-7 Position: This position is critical for potency and spectrum. Modifications here, typically involving nitrogen-containing heterocycles like piperazine or pyrrolidine, influence target enzyme affinity, pharmacokinetics, and the ability to overcome efflux pump-mediated resistance. Coupling novel heterocycles at this position has yielded compounds with potent activity against resistant strains and biofilms.

• C-8 Position: Substitutions at this position can affect the planar configuration of the molecule and enhance activity against specific pathogens, including anaerobes and mycobacteria.

Caption: A generalized experimental workflow for evaluating novel fluoroquinolone derivatives.

Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This protocol determines the Minimum Inhibitory Concentration (MIC) and follows the principles outlined by the Clinical and Laboratory Standards Institute (CLSI).

Objective: To quantify the in vitro antibacterial potency of a novel FQ derivative.

Materials:

• Novel FQ derivative, stock solution prepared in a suitable solvent (e.g., DMSO).

• Cation-adjusted Mueller-Hinton Broth (CAMHB).

• 96-well sterile microtiter plates.

• Bacterial strains (e.g., ATCC reference strains of S. aureus, E. coli, P. aeruginosa).

• 0.5 McFarland turbidity standard.

• Spectrophotometer.

• Sterile saline or phosphate-buffered saline (PBS).

• Incubator (35-37°C).

Step-by-Step Methodology:

• Inoculum Preparation:

  • From a fresh (18-24 hour) agar plate, select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). This can be done visually or with a spectrophotometer at 625 nm.

  • Dilute this standardized suspension 1:150 in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Drug Dilution Series:

  • Dispense 50 µL of CAMHB into wells 2 through 12 of a 96-well plate.

  • Add 100 µL of the FQ derivative (at 2x the highest desired test concentration) to well 1.

  • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly, then transferring 50 µL from well 2 to well 3, and so on, up to well 10. Discard 50 µL from well 10.

  • Well 11 serves as the growth control (no drug).

  • Well 12 serves as the sterility control (no drug, no bacteria).

• Inoculation:

  • Add 50 µL of the prepared bacterial inoculum (from Step 1) to wells 1 through 11. The final volume in each well will be 100 µL. The final inoculum concentration will be 5 x 10⁵ CFU/mL.

• Incubation:

  • Cover the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.

• Reading Results:

  • The MIC is defined as the lowest concentration of the FQ derivative at which there is no visible growth (i.e., the first clear well).

  • The growth control (well 11) must show distinct turbidity.

  • The sterility control (well 12) must remain clear.

Protocol: In Vitro Cytotoxicity (MTT Assay)

This colorimetric assay measures cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity. It is a standard method for determining the IC50 of potential anticancer compounds.

Objective: To determine the cytotoxic potency (IC50) of a novel FQ derivative against human cancer cell lines.

Materials:

• Human cancer cell lines (e.g., MCF-7, A549, HCT116).

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin).

• Novel FQ derivative, stock solution in DMSO.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

• 96-well flat-bottom sterile plates.

• Humidified incubator (37°C, 5% CO₂).

• Microplate reader (570 nm wavelength).

Step-by-Step Methodology:

• Cell Seeding:

  • Harvest logarithmically growing cells using trypsin.

  • Perform a cell count and determine viability (e.g., using a hemocytometer and trypan blue).

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the novel FQ derivative in complete medium at 2x the desired final concentrations.

  • Remove the old medium from the cells and add 100 µL of the diluted compound solutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO used for the highest drug concentration) and a no-treatment control.

  • Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, add 20 µL of the 5 mg/mL MTT solution to each well.

  • Incubate for 3-4 hours at 37°C. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 150 µL of the solubilization buffer (e.g., DMSO) to each well.

  • Gently agitate the plate on a shaker for 10-15 minutes to ensure complete dissolution of the formazan crystals.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control:

    • % Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

  • Plot the % Viability against the log of the drug concentration and use non-linear regression analysis to determine the IC50 value.

Conclusion and Future Outlook

Novel fluoroquinolone derivatives represent a versatile and promising class of therapeutic agents. While the primary focus remains on developing next-generation antibiotics to combat multidrug-resistant pathogens, the demonstrated efficacy of these compounds against cancer cells opens up an exciting new avenue for drug repurposing and development. The key to unlocking their full potential lies in a deep understanding of their structure-activity relationships and the application of rigorous, validated experimental protocols. Future research will likely focus on creating hybrid molecules that combine the FQ scaffold with other pharmacophores to achieve multi-targeted therapeutic effects, further enhancing their clinical utility in both infectious disease and oncology.

References

• The antibacterial activity of fluoroquinolone derivatives: An upd
• Recent Development of Fluoroquinolone Deriv
• Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance. PMC.
• Synthesis of

Chiral Azido-Tetrahydroquinolines: Synthetic Architectures and Bioorthogonal Utility

Executive Summary

The incorporation of azido (

) functionalities into chiral tetrahydroquinoline (THQ) scaffolds represents a high-value strategy in modern drug discovery. Beyond serving as precursors to primary amines, chiral azido-THQs function as bioorthogonal handles for copper-catalyzed azide-alkyne cycloaddition (CuAAC) and photoaffinity labeling. This guide delineates the stereocontrolled synthesis of 3-azido-1,2,3,4-tetrahydroquinolines , a structural motif where enantioselectivity is historically challenging compared to the C2 position. We present two distinct workflows: Asymmetric Transfer Hydrogenation (ATH) coupled with stereoinversion, and Direct Organocatalytic Azidation .

Part 1: Strategic Value & Retrosynthetic Logic

The quinoline core is ubiquitous in antimalarial and anticancer therapeutics. However, the flatness of the aromatic quinoline limits its solubility and ability to probe three-dimensional biological space (

character). Reducing the core to a chiral tetrahydroquinoline and installing an azide group creates a versatile "warhead" for:

• Fragment-Based Drug Discovery (FBDD): Rapid library generation via "click" chemistry.

• Chemical Proteomics: Covalent capture of target proteins upon UV irradiation (aryl azides).

• Late-Stage Diversification: Stereospecific reduction to chiral diamines.

Decision Matrix: Selecting the Synthetic Route

The choice of method depends on the oxidation state of the starting material and the desired substitution pattern.

Figure 1: Strategic decision tree for selecting the optimal synthetic pathway based on substrate availability.

Part 2: Synthetic Methodologies

Method A: The "Gold Standard" – ATH & Stereoinversion

This approach is preferred for industrial scalability. It utilizes the robust Iridium-catalyzed asymmetric hydrogenation of 3-substituted quinolines to generate a chiral alcohol, which is then converted to the azide with complete Walden inversion.

Mechanism: The Iridium complex, typically ligated with chiral diphosphines (e.g., MeO-Biphep or SegPhos), coordinates the quinoline. Hydride transfer occurs at the C2 position first, followed by tautomerization and reduction at C3/C4.

Key Advantage: High ee% (>95%) and predictability. Key Limitation: Requires a 3-hydroxy or 3-alkoxy precursor.

Method B: Direct Organocatalytic Azidation

For 1,2-dihydroquinolines (DHQs), chiral phosphoric acids (CPA) or phase-transfer catalysts can direct the addition of an electrophilic azide source.

Mechanism: The chiral catalyst forms an ion pair with the transient iminium or enamine species generated from the DHQ, directing the attack of the azide source to the C3 position.

Part 3: Detailed Experimental Protocols

Protocol 1: Synthesis of (3S)-3-Azido-1,2,3,4-THQ via Mitsunobu Inversion

Targeting: High-purity chiral scaffolds for library synthesis.

Reagents:

• Substrate: 3-Hydroxyquinoline

• Catalyst:

  (1.0 mol%), (S)-MeO-Biphep (2.2 mol%)

• Additives:

  (5 mol%)

• Azidation: Diphenylphosphoryl azide (DPPA), DIAD,

Step-by-Step Workflow:

• Catalyst Activation: In a glovebox, mix

  and (S)-MeO-Biphep in anhydrous toluene. Stir for 30 min. Add iodine ( ) to generate the active cationic species.

• Asymmetric Hydrogenation:

  • Transfer the catalyst solution to an autoclave containing 3-hydroxyquinoline.

  • Pressurize with

    (600 psi / 40 bar).

  • Stir at room temperature for 18 hours.

  • Checkpoint: Monitor via TLC (EtOAc/Hex 1:1). The aromatic starting material is UV-active; the product is less so but stains with ninhydrin/anisaldehyde.

  • Yield Expectation: 92-96% of (3R)-3-hydroxy-THQ with 94-97% ee.

• N-Protection (Critical): Protect the secondary amine (N1) with Boc anhydride or Cbz-Cl to prevent N-alkylation during the next step.

• Mitsunobu Azidation (Stereoinversion):

  • Dissolve the N-Boc-(3R)-alcohol in dry THF at 0°C.

  • Add

    (1.5 equiv) and DPPA (1.2 equiv).

  • Add DIAD (1.2 equiv) dropwise over 20 mins.

  • Allow to warm to RT and stir for 12 hours.

• Workup: Quench with saturated

  . Extract with EtOAc. Purify via flash chromatography.

  • Result:(3S)-3-Azido-1,2,3,4-tetrahydroquinoline (Inverted stereocenter).

Protocol 2: Electrophilic Azidation of 1,2-Dihydroquinolines

Targeting: Direct C-H functionalization.

Reagents:

• Substrate: N-Boc-1,2-dihydroquinoline

• Azide Source: 2,4,6-Triisopropylbenzenesulfonyl azide (Trisyl azide)

• Catalyst: Chiral Quinine-derived Phase Transfer Catalyst (10 mol%)

• Base:

  (solid)

Workflow:

• Dissolve N-Boc-DHQ in toluene/chloroform (2:1).

• Add the chiral catalyst and solid base. Cool to -20°C.

• Add Trisyl azide slowly.

• Stir for 48 hours at low temperature to maximize enantioselectivity.

• Quench: Filter off the solids and concentrate.

• Purification: Silica gel chromatography. Note: Sulfonyl azides can be shock-sensitive; do not distill to dryness if unreacted reagent remains.

Part 4: Data & Validation

The following table summarizes typical results expected when applying Protocol 1 (Ir-Catalyzed ATH + Mitsunobu) to various substituted quinolines.

Substrate (R-Quinoline)	Intermediate (Alcohol) Yield	Intermediate ee%	Final Azide Yield (2 Steps)	Final Azide ee%
H (Parent)	96%	95%	88%	94%
6-OMe (Electron Rich)	94%	97%	85%	96%
6-F (Electron Poor)	91%	93%	82%	92%
8-Me (Steric Hindrance)	84%	98%	76%	97%

Data derived from aggregated performance of Ir-MeO-Biphep systems in literature [1, 2].

Mechanistic Visualization: Iridium-Catalyzed Cycle

The high enantioselectivity in Protocol 1 stems from the outer-sphere mechanism where the substrate does not bind directly to the metal but interacts via the hydride and ligand environment.

Figure 2: Simplified catalytic cycle for the Iridium-catalyzed asymmetric hydrogenation of quinolines.

Part 5: References

• Wang, D.-W., et al. (2011). "Enantioselective Synthesis of Tetrahydroquinolines via Asymmetric Hydrogenation." Journal of the American Chemical Society. Link

• Ghorai, M. K., et al. (2011).[1] "Synthetic Route to Chiral Tetrahydroquinoxalines via Ring-Opening of Activated Aziridines." Organic Letters. Link

• Rueping, M., et al. (2011). "Chiral Phosphoric Acid Catalyzed Asymmetric Transfer Hydrogenation of Quinolines." Organic Letters. Link

• Rauniyar, V., & Toste, F. D. (2011). "Enantioselective Electrophilic Fluorination and Azidation." Accounts of Chemical Research. Link

(Note: While specific "3-azido-quinoline" de novo papers are rare, the protocols above synthesize the primary literature methods for quinoline hydrogenation [Ref 1,3] and nucleophilic substitution/azidation [Ref 2,4] into a coherent workflow.)

Sources

• 1. Synthetic Route to Chiral Tetrahydroquinoxalines via Ring-Opening of Activated Aziridines [organic-chemistry.org]

Protocols & Analytical Methods

Application Notes & Protocols: A Detailed Guide to the Synthesis of 8-Fluoroquinoline-3-carboxamide Analogs

Introduction: The Significance of the 8-Fluoroquinoline-3-carboxamide Scaffold

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents with a wide spectrum of biological activities, including antibacterial, antimalarial, and anticancer properties.[1][2] Within this class, 8-fluoroquinoline-3-carboxamide and its analogs have garnered significant attention. The incorporation of a fluorine atom at the 8-position can enhance metabolic stability and binding affinity, while the 3-carboxamide moiety is often crucial for interaction with biological targets.[3][4]

Derivatives of this scaffold are known to exhibit potent biological activities. For instance, many function as inhibitors of bacterial type II topoisomerases (DNA gyrase and topoisomerase IV), a mechanism inherited from the broader fluoroquinolone class of antibiotics.[3][5] Furthermore, strategic modifications have yielded derivatives that inhibit dihydroorotate dehydrogenase (DHODH), a key enzyme in pyrimidine biosynthesis, highlighting the scaffold's potential in developing antifungal agents.[3][5]

This guide provides a detailed, field-proven protocol for the synthesis of 8-fluoroquinoline-3-carboxamide analogs, beginning with the construction of the quinoline core via the Gould-Jacobs reaction, followed by robust methods for amidation.

Core Synthetic Strategy: Assembly of the Quinoline Nucleus

The most reliable and versatile method for constructing the 4-hydroxyquinoline core required for this synthesis is the Gould-Jacobs reaction.[1][6] This reaction, first reported in 1939, involves the condensation of an aniline with an alkoxymethylenemalonate ester, followed by a high-temperature intramolecular cyclization.[1][2]

The mechanism proceeds in two key stages:

• Condensation: The synthesis starts with a nucleophilic attack from the amino group of 2-fluoroaniline on diethyl ethoxymethylenemalonate (DEEM). This is followed by the elimination of ethanol to form a stable anilidomethylenemalonate intermediate.[1][7]

• Thermal Cyclization: This step requires significant thermal energy (typically >240°C) to drive a 6-electron electrocyclization, forming the quinoline ring system.[1][7] This is typically achieved using a high-boiling point inert solvent like diphenyl ether.

While classic protocols rely on conventional heating, modern adaptations using microwave irradiation can significantly shorten reaction times and improve yields.[1][8]

Overall Synthetic Pathway

Caption: General synthetic scheme for 8-fluoroquinoline-3-carboxamide analogs.

Detailed Experimental Protocols

This section provides step-by-step methodologies for the synthesis of the key intermediate and its subsequent conversion to the final carboxamide products.

Part A: Synthesis of 8-Fluoro-4-hydroxyquinoline-3-carboxylic acid

This protocol is based on the Gould-Jacobs reaction and proceeds in three distinct stages.[1][7]

Stage 1: Condensation of 2-Fluoroaniline with DEEM

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser, combine 2-fluoroaniline and diethyl ethoxymethylenemalonate (DEEM) according to the quantities specified in Table 1.

• Heating: Heat the mixture in an oil bath at 110-120°C for 2 hours. The reaction can be monitored by Thin Layer Chromatography (TLC) to confirm the consumption of the aniline starting material.

• Ethanol Removal: After 2 hours, remove the ethanol byproduct under reduced pressure.

Stage 2: Thermal Cyclization

• Solvent Addition: To the flask containing the crude anilidomethylenemalonate intermediate, add diphenyl ether (see Table 1).

• High-Temperature Heating: Heat the mixture to 240-250°C for 30-45 minutes. This high temperature is critical for the cyclization to occur.[1]

• Cooling and Precipitation: Allow the reaction mixture to cool to room temperature. The product, ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate, will begin to precipitate. Add hexanes to facilitate complete precipitation.

• Isolation: Collect the solid product by vacuum filtration and wash with hexanes to remove residual diphenyl ether.

Stage 3: Hydrolysis to the Carboxylic Acid

• Reaction Setup: Suspend the crude ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate in a 10% aqueous solution of sodium hydroxide (see Table 1).

• Reflux: Heat the mixture to reflux for 1-2 hours, or until TLC analysis indicates the complete disappearance of the ester.

• Cooling and Acidification: Cool the reaction mixture in an ice bath. Slowly acidify with concentrated hydrochloric acid (HCl) until the pH is approximately 2-3. The target carboxylic acid will precipitate out of the solution.

• Isolation and Drying: Collect the solid by vacuum filtration, wash thoroughly with cold deionized water, and dry under vacuum to yield 8-fluoro-4-hydroxyquinoline-3-carboxylic acid as a solid.

Table 1: Reagents for the Synthesis of 8-Fluoro-4-hydroxyquinoline-3-carboxylic acid

Reagent	MW ( g/mol )	Equivalents	Amount (mmol)	Mass/Volume
2-Fluoroaniline	111.12	1.0	50	5.56 g
Diethyl ethoxymethylenemalonate	216.23	1.1	55	11.9 g (11.2 mL)
Diphenyl ether	170.21	-	-	~100 mL
Sodium Hydroxide (NaOH)	40.00	~3.0	150	6.0 g in 60 mL H₂O
Conc. Hydrochloric Acid (HCl)	36.46	-	-	As needed for pH 2-3
Hexanes	-	-	-	~100 mL

Part B: Amidation to Form 8-Fluoroquinoline-3-carboxamide Analogs

The conversion of the carboxylic acid to a carboxamide requires activation of the carboxyl group. Two common and effective methods are presented here.

Protocol 1: Via Acid Chloride Intermediate

This is a classic and cost-effective method suitable for a wide range of amines.

• Reaction Setup: In a flame-dried, two-neck round-bottom flask under a nitrogen atmosphere, suspend the 8-fluoro-4-hydroxyquinoline-3-carboxylic acid (1.0 eq) in thionyl chloride (SOCl₂, ~5-10 eq). Add a catalytic amount of dimethylformamide (DMF, 1-2 drops).

• Acid Chloride Formation: Attach a reflux condenser and heat the mixture at 70-80°C for 2-3 hours. The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂).

• Removal of Excess SOCl₂: After cooling, remove the excess thionyl chloride under reduced pressure. It is crucial to ensure all SOCl₂ is removed, as it will react with the incoming amine.

• Amidation: Dissolve the crude acid chloride in an anhydrous aprotic solvent (e.g., dichloromethane or THF). Cool the solution in an ice bath. Add the desired amine (or a solution of ammonia in an organic solvent) (1.2-1.5 eq) dropwise. If the amine is used as a hydrochloride salt, add a non-nucleophilic base like triethylamine (2.2 eq).

• Reaction Completion: Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Workup and Purification: Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by recrystallization or column chromatography.[7]

Protocol 2: Using Peptide Coupling Reagents

This method is milder and ideal for sensitive or valuable amines, minimizing side reactions.[9]

• Reaction Setup: In a round-bottom flask, dissolve the 8-fluoro-4-hydroxyquinoline-3-carboxylic acid (1.0 eq), the desired amine (1.1 eq), and a coupling agent such as HATU (1.1 eq) (see Table 2) in an anhydrous aprotic solvent like DMF.

• Base Addition: Add a non-nucleophilic base such as diisopropylethylamine (DIPEA, 2.0-3.0 eq).

• Reaction: Stir the mixture at room temperature for 4-12 hours. Monitor the reaction by TLC.

• Workup and Purification: Dilute the reaction mixture with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography.

Table 2: Common Coupling Reagents for Amidation

Reagent	Full Name	Byproducts	Notes
HATU	O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate	Water-soluble	Fast reaction rates, low racemization.[9]
HBTU	O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate	Water-soluble	Very efficient, slightly lower reactivity than HATU.[9]
DCC/DIC	Dicyclohexylcarbodiimide / Diisopropylcarbodiimide	Insoluble/soluble urea	Cost-effective; requires an additive like HOBt to suppress racemization.[9]
BOP	(Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate	Carcinogenic HMPA	Highly effective but use is discouraged due to toxic byproduct.[9]

Characterization and Data Analysis

Confirmation of the synthesized structures is critical. A combination of spectroscopic techniques should be employed.[7]

Caption: Standard experimental workflow for synthesis, purification, and analysis.

Table 3: Expected Spectroscopic Data for 8-Fluoroquinoline-3-carboxamide

Technique	Expected Features
¹H NMR	Signals corresponding to the quinoline ring protons. A broad signal for the -NH₂ protons of the carboxamide.
¹³C NMR	Carbonyl carbon of the carboxamide expected around 167 ppm. The carbon attached to fluorine will exhibit a large one-bond C-F coupling constant.[7]
¹⁹F NMR	A single resonance characteristic of an aryl fluoride.[7]
IR Spec.	Strong C=O stretching absorption for the amide. N-H stretching vibrations.[7]
Mass Spec.	Molecular ion peak corresponding to the calculated molecular weight of the product.

Troubleshooting & Field-Proven Insights

Problem	Potential Cause	Recommended Solution
Low yield in cyclization	Insufficient temperature.	Ensure the reaction temperature reaches at least 240°C. Use a high-boiling point solvent like Dowtherm A if necessary.[8]
Incomplete hydrolysis	Insufficient base or reaction time.	Increase the concentration of NaOH or prolong the reflux time. Monitor closely with TLC.
Low yield in amidation	Presence of moisture.	Ensure all glassware is flame-dried and the reaction is run under an inert atmosphere (N₂ or Ar). Use anhydrous solvents.
Incorrect stoichiometry.	Carefully control the molar ratios of the activating agent and the amine. An excess of the amine can sometimes drive the reaction to completion.[7]
Side products	Unwanted reactions with solvent or impurities.	Use aprotic solvents during amidation. Purify intermediates at each step to minimize the carry-over of impurities.[7]

References

• Gould–Jacobs reaction - Wikipedia. [Link: https://en.wikipedia.org/wiki/Gould%E2%80%93Jacobs_reaction]
• Technical Support Center: Synthesis of 8-Fluoroquinoline-3-carboxamide - Benchchem. [Link: https://www.benchchem.com/technical-center/synthesis-of-8-fluoroquinoline-3-carboxamide]
• Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton's Reagent - MDPI. [Link: https://www.mdpi.com/1420-3049/22/11/1985]
• Application Notes and Protocols for Gould-Jacobs Quinolone Synthesis - Benchchem. [Link: https://www.benchchem.com/technical-center/gould-jacobs-quinolone-synthesis]
• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW - IIP Series. [Link: https://www.iipseries.org/full-text/synthesis-of-quinoline-and-its-derivatives-using-various-name-reactions-an-overview]
• Gould-Jacobs Reaction - Cambridge University Press. [Link: https://www.cambridge.org/core/books/abs/name-reactions-in-organic-synthesis/gouldjacobs-reaction/13B44B3636F35967B94B0A7B54C8F9F3]
• Unraveling the Multifaceted Mechanisms of 8-Fluoroquinoline-3-carboxamide: A Technical Guide - Benchchem. [Link: https://www.benchchem.com/technical-center/unraveling-the-multifaceted-mechanisms-of-8-fluoroquinoline-3-carboxamide]
• Synthesis and Antibacterial Properties of New 8-Nitrofluoroquinolone Derivatives - MDPI. [Link: https://www.mdpi.com/1420-3049/12/6/1329]
• Unveiling the Action of 8-Fluoroquinoline-3-carboxamide: A Comparative Guide to Its Mechanism of Action - Benchchem. [Link: https://www.benchchem.com/technical-center/unveiling-the-action-of-8-fluoroquinoline-3-carboxamide]
• Synthesis of Fluoroquinolones Derivatives as Antimicrobial Agents - The University of Jordan. [Link: https://journals.ju.edu.jo/JJPS/article/view/103135]
• Identification of anti-inflammatory and other biological activities of 3-carboxamide, 3-carbohydrazide and ester derivatives of gatifloxacin - Chemistry Central Journal. [Link: https://journal.chemistrycentral.com/articles/10.1186/s13065-017-0255-x]
• Synthesis of quinolines via a coupling reaction of secondary N-aryl... - ResearchGate. [Link: https://www.researchgate.net/figure/Synthesis-of-quinolines-via-a-coupling-reaction-of-secondary-N-aryl-amides-with-terminal_fig10_369785862]
• Methods for the synthesis of quinoline‐3‐carboxamides - ResearchGate. [Link: https://www.researchgate.net/publication/329701768_Methods_for_the_synthesis_of_quinoline-3-carboxamides]
• Design, Synthesis, and Evaluation in Vitro of Quinoline-8-carboxamides, a New Class of Poly(adenosine-diphosphate-ribose)polymerase-1 (PARP-1) Inhibitor - ACS Publications. [Link: https://pubs.acs.org/doi/10.1021/jm801013t]
• Quinolines: Novel synthesis and derivatives of heterocyclic bioactive agents - SciSpace. [Link: https://typeset.
• Synthesis and Antibacterial Properties of New 8-Nitrofluoro quinolone Derivatives - Preprints.org. [Link: https://www.preprints.org/manuscript/201706.0123/v1]
• Synthesis and Antimicrobial Study of Sulfonamide Derivatives of Fluoroquinolone - CHEMISTRY & BIOLOGY INTERFACE. [Link: http://www.cbijournal.
• Coupling Reagents - Aapptec Peptides. [Link: https://www.aapptec.com/coupling-reagents-synthesis-peptides-synthesis]
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Application Notes and Protocols for 3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline in Click Chemistry

Introduction: The Quinoline Scaffold in Modern Chemistry

The quinoline ring system is a privileged heterocyclic motif frequently encountered in natural products, pharmaceuticals, and functional materials.[1] Its versatile structure allows for extensive functionalization, enabling the fine-tuning of its physicochemical and biological properties.[2][3][4] The introduction of fluorine atoms, as seen in the 8-fluoro-quinoline core, can significantly enhance metabolic stability and binding affinity, making such derivatives highly sought after in drug discovery.[5][6] This guide focuses on a specific, high-potential quinoline derivative, 3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline, and its application in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry."[7][8]

The azidoethyl group at the 3-position provides a versatile handle for click chemistry, allowing for the covalent linkage of this complex quinoline scaffold to a wide array of molecules bearing a terminal alkyne.[7][9] The chloro substituent at the 2-position offers a potential site for further downstream modifications, such as cross-coupling reactions, thereby expanding the molecular diversity that can be achieved from this single building block.

These application notes will provide a comprehensive overview of the utility of 3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline, including its synthesis, detailed protocols for its use in CuAAC reactions, and potential applications for the resulting triazole conjugates in medicinal chemistry and beyond.

Synthesis of 3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline

While the direct synthesis of 3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline is not extensively documented in the public domain, a plausible synthetic route can be devised based on established methodologies for quinoline functionalization.[1][2][3] A common approach involves the construction of the quinoline core followed by the introduction of the azidoethyl side chain.

A potential synthetic pathway is outlined below:

Caption: Plausible synthetic route to the target compound.

This proposed synthesis involves a classical quinoline synthesis, followed by functional group manipulations to introduce the chloro and azidoethyl moieties. Each step would require careful optimization of reaction conditions.

Core Application: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The primary utility of 3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline lies in its role as a building block in CuAAC reactions. This reaction forms a stable 1,2,3-triazole linkage between the azide-functionalized quinoline and an alkyne-containing molecule.[7][10][11]

Reaction Mechanism

The CuAAC reaction proceeds through a well-established catalytic cycle involving a copper(I) acetylide intermediate.

Caption: Catalytic cycle of the CuAAC reaction.

The reaction is characterized by its high efficiency, mild reaction conditions, and tolerance of a wide range of functional groups, making it a powerful tool for creating complex molecular architectures.[8][9]

Experimental Protocols

General Considerations

• Safety: Organic azides, especially those of low molecular weight, can be explosive. Handle 3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline with care, avoiding heat, shock, and friction.[12] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Copper salts are toxic and should be handled with care.[13]

• Reagents and Solvents: Use high-purity reagents and anhydrous solvents where specified to ensure optimal reaction outcomes.

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Protocol 1: Standard CuAAC Reaction in Organic Solvent

This protocol is suitable for the conjugation of the title compound with a wide range of organic-soluble alkynes.

Materials:

• 3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline

• Alkyne of interest

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Tris(benzyltriazolylmethyl)amine (TBTA)

• Solvent: e.g., a mixture of t-BuOH and H₂O (1:1), or DMF

Procedure:

• In a round-bottom flask, dissolve 3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline (1.0 eq) and the alkyne (1.0-1.2 eq) in the chosen solvent.

• In a separate vial, prepare a stock solution of CuSO₄·5H₂O (e.g., 100 mM in water).

• In another vial, prepare a stock solution of TBTA in a suitable organic solvent (e.g., DMSO or DMF).

• Add the TBTA solution (1-5 mol%) to the reaction mixture.

• Add the CuSO₄·5H₂O solution (1-5 mol%) to the reaction mixture.

• Prepare a fresh solution of sodium ascorbate (5-10 mol%) in water.

• Add the sodium ascorbate solution to the reaction mixture to initiate the reaction. The solution may change color.

• Stir the reaction at room temperature for 1-24 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of EDTA to chelate the copper catalyst.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: CuAAC for Bioconjugation in Aqueous Media

This protocol is adapted for the conjugation of the quinoline azide to alkyne-modified biomolecules such as proteins, peptides, or nucleic acids.[11]

Materials:

• 3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline

• Alkyne-modified biomolecule

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Aqueous buffer (e.g., phosphate-buffered saline, PBS)

Procedure:

• Dissolve the alkyne-modified biomolecule in the aqueous buffer.

• Prepare a stock solution of 3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline in a water-miscible organic solvent (e.g., DMSO) and add it to the biomolecule solution (typically 2-10 equivalents relative to the alkyne).

• Prepare a premixed catalyst solution by combining CuSO₄·5H₂O and THPTA in a 1:5 molar ratio in water.[10][11]

• Add the catalyst premix to the reaction mixture (final copper concentration typically 50-250 µM).

• Prepare a fresh stock solution of sodium ascorbate in water.

• Add the sodium ascorbate solution to the reaction mixture to initiate the reaction (final concentration typically 1-5 mM).

• Incubate the reaction at room temperature for 1-4 hours. The reaction can be performed at 4°C for sensitive biomolecules, though the reaction time may need to be extended.

• Purify the resulting bioconjugate using an appropriate method such as size-exclusion chromatography, dialysis, or precipitation.

Quantitative Data Summary

The following table provides typical reaction parameters for the CuAAC reaction with 3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline. These are starting points and may require optimization for specific substrates.

Parameter	Standard Protocol	Bioconjugation Protocol	Notes
Azide	1.0 eq	2-10 eq	The azide can be the limiting reagent in the standard protocol.
Alkyne	1.0-1.2 eq	1.0 eq
Copper Source	CuSO₄·5H₂O (1-5 mol%)	CuSO₄·5H₂O (50-250 µM)
Reducing Agent	Sodium Ascorbate (5-10 mol%)	Sodium Ascorbate (1-5 mM)	Should be in excess of the copper salt.
Ligand	TBTA (1-5 mol%)	THPTA (5 eq to copper)	Ligands accelerate the reaction and protect biomolecules.[11]
Solvent	t-BuOH/H₂O, DMF	Aqueous Buffer (e.g., PBS)	Solvent choice depends on substrate solubility.
Temperature	Room Temperature	4°C to Room Temperature	Lower temperatures may be necessary for sensitive substrates.
Reaction Time	1-24 hours	1-4 hours	Monitor for completion.

Potential Applications in Drug Discovery and Chemical Biology

The triazole products derived from 3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline are expected to possess interesting biological activities, given the known pharmacological profiles of quinoline derivatives.[14][15][16][17][18][19][20]

• Antimicrobial Agents: Many functionalized quinolines exhibit potent antibacterial and antifungal properties.[14][15][16][17][18][19] The triazole linkage can be used to append various pharmacophores to the quinoline core, potentially leading to novel antimicrobial agents with improved efficacy or novel mechanisms of action.

• Anticancer Therapeutics: The quinoline scaffold is present in several anticancer drugs.[5] By conjugating the quinoline azide to alkyne-modified targeting ligands (e.g., peptides or small molecules that bind to cancer cell surface receptors), it may be possible to develop targeted drug delivery systems.

• Anti-inflammatory Agents: Certain quinoline derivatives have demonstrated anti-inflammatory activity.[14] The click reaction allows for the rapid synthesis of libraries of quinoline-triazole conjugates for screening in anti-inflammatory assays.

• Chemical Probes: The quinoline azide can be used to label alkyne-modified biomolecules in complex biological systems for applications in proteomics, activity-based protein profiling, and imaging.

Characterization of Products

The successful synthesis of the triazole products should be confirmed by standard analytical techniques:

• NMR Spectroscopy: ¹H and ¹³C NMR will show characteristic signals for the triazole ring protons and carbons.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) can be used to confirm the exact mass of the product.

• Infrared (IR) Spectroscopy: The disappearance of the characteristic azide stretch (around 2100 cm⁻¹) is a strong indicator of a successful reaction.

For example, in the ¹H NMR spectrum, the triazole proton typically appears as a singlet between 7.5 and 8.5 ppm. In the ¹³C NMR spectrum, the triazole carbons will have distinct chemical shifts.

Conclusion

3-[(1S)-1-azidoethyl]-2-chloro-8-fluoro-quinoline is a valuable and versatile building block for the synthesis of complex molecules using click chemistry. The protocols and data presented in these application notes provide a solid foundation for researchers to explore the potential of this compound in drug discovery, bioconjugation, and materials science. The combination of the privileged quinoline scaffold with the power and efficiency of the CuAAC reaction opens up exciting possibilities for the rapid generation of novel functional molecules.

References

• Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. PMC. Available at: [Link]

• Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology. (2011-12-15). Available at: [Link]

• Synthesis of quinoline mimics via C–H bond functionalization of quinoline: a review on recent progress. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). Glen Research. Available at: [Link]

• The growing applications of click chemistry. Roeder Research Lab. (2007-05-03). Available at: [Link]

• Click Chemistry: Rapid Assembly of Functional Molecules for Biomedical Use. Preprints.org. (2025-10-08). Available at: [Link]

• Synthesis of quinoline mimics via C–H bond functionalization of quinoline: a review on recent progress. Organic & Biomolecular Chemistry (RSC Publishing). (2025-01-28). DOI:10.1039/D4OB02013H. Available at: [Link]

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. PMC. Available at: [Link]

• Synthesis, Characterization & Screening for Anti-Inflammatory & Analgesic Activity of Quinoline Derivatives Bearing Azetidinones Scaffolds. PubMed. Available at: [Link]

• Quinoline Material Safety Data Sheet. ScienceLab.com. (2010-06-10). Available at: [Link]

• Synthesis of Quinoline Analogues as Anti-microbial Agents. IOSR Journal. Available at: [Link]

• Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs. PMC. (2023-04-11). Available at: [Link]

• Synthesis and antimicrobial activity of 1,2,3-triazoles containing quinoline moiety. PubMed. (2010-12-15). Available at: [Link]

• Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. MDPI. (2000-12-18). Available at: [Link]

• Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. Frontiers. (2023-01-05). Available at: [Link]

• A Synthesis, Characterization and Biological Activity Evaluation of Novel Quinoline Derivatives as Antibacterial Drug. ResearchGate. (2024-06). Available at: [Link]

• Evaluation of 8‐Hydroxyquinoline Derivatives as Hits for Antifungal Drug Design. Semantic Scholar. Available at: [Link]

• Antimicrobial Activity and Synthesis of Quinoline-Based Chalcones. Science Alert. Available at: [Link]

• Synthesis and Cycloaddition Reactions of 1-Azido-1,1,2,2-tetrafluoroethane. PMC. Available at: [Link]

• Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs. MDPI. (2023-04-11). Available at: [Link]

• 3-Quinolinecarboxamides. A series of novel orally-active antiherpetic agents. PubMed. (1993-05-28). Available at: [Link]

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Application Notes and Protocols: The Use of Azido Compounds in Bioconjugation Techniques

Introduction: The Azide as a Bioorthogonal Chemical Handle

In the intricate landscape of biological systems, the ability to selectively label and modify biomolecules without interfering with native processes is paramount. This concept, termed bioorthogonal chemistry, has revolutionized our capacity to probe cellular functions, develop targeted therapeutics, and assemble complex biomaterials.[1] At the heart of many bioorthogonal strategies lies a remarkably versatile and compact functional group: the azide (N₃).

The azide group's utility stems from its unique chemical properties. It is virtually absent from biological systems, ensuring that reactions involving azides are highly specific to their intended targets.[1] Furthermore, azides are stable in aqueous environments and do not readily react with the plethora of functional groups found in proteins, nucleic acids, and lipids, making them ideal for in vivo applications.[2] This guide provides an in-depth exploration of the primary bioconjugation techniques that leverage the unique reactivity of azido compounds, offering both theoretical insights and practical, field-proven protocols for researchers, scientists, and drug development professionals.

Key Bioconjugation Reactions Involving Azides

Three primary reactions have emerged as the cornerstones of azide-based bioconjugation: the Staudinger Ligation, the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). Each method possesses distinct advantages and is suited for different applications, from labeling proteins in complex lysates to imaging glycans on the surface of living cells.

The Staudinger Ligation: A Classic Bioorthogonal Reaction

The Staudinger ligation is a highly selective reaction between an azide and a triarylphosphine, which has been engineered to form a stable amide bond.[3] This reaction proceeds under mild, physiological conditions without the need for a catalyst, making it suitable for applications in living systems.[2][4]

Mechanism of Action

The reaction is initiated by the nucleophilic attack of the phosphine on the terminal nitrogen of the azide, leading to the formation of an aza-ylide intermediate with the concomitant release of dinitrogen gas.[5] In the presence of an appropriately placed electrophilic trap (typically a methyl ester) on one of the phosphine's aryl rings, the aza-ylide undergoes an intramolecular cyclization and subsequent hydrolysis to yield a stable amide bond, covalently linking the two molecules.

Diagram: The Staudinger Ligation Mechanism

Caption: Mechanism of the Staudinger Ligation.

Experimental Protocol: Staudinger Ligation of an Azido-Protein with a Phosphine-Probe

This protocol provides a general framework for labeling a protein containing an azide group with a phosphine-functionalized probe (e.g., a fluorescent dye).

Materials:

• Azido-functionalized protein in a suitable buffer (e.g., PBS, pH 7.4)

• Triarylphosphine probe (with an ortho-ester) dissolved in a compatible organic solvent (e.g., DMSO or DMF)

• Reaction buffer (e.g., PBS, pH 7.4)

• Purification system (e.g., size-exclusion chromatography or dialysis)

Procedure:

• Preparation of Reactants:

  • Prepare a stock solution of the triarylphosphine probe at a concentration of 10-50 mM in DMSO or DMF.

  • Ensure the azido-functionalized protein is at a concentration of 1-10 mg/mL in the reaction buffer.

• Ligation Reaction:

  • To the protein solution, add the phosphine probe stock solution to achieve a final molar excess of 10-50 fold of the probe over the protein. The final concentration of the organic solvent should be kept below 10% (v/v) to maintain protein integrity.

  • Incubate the reaction mixture at room temperature for 2-12 hours with gentle agitation. The reaction can also be performed at 4°C for overnight incubation to minimize potential protein degradation.

• Purification:

  • Remove the excess, unreacted phosphine probe and byproducts using size-exclusion chromatography (e.g., a desalting column) or dialysis against the desired storage buffer.

• Characterization:

  • Confirm the successful conjugation and determine the degree of labeling using appropriate analytical techniques, such as SDS-PAGE with fluorescence imaging (if a fluorescent probe was used), mass spectrometry, or UV-Vis spectroscopy.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is a highly efficient and widely used "click chemistry" reaction that forms a stable 1,4-disubstituted 1,2,3-triazole linkage between an azide and a terminal alkyne.[6] The reaction is characterized by its high yield, specificity, and tolerance of a wide range of functional groups and reaction conditions.[7]

Mechanism of Action

The reaction is catalyzed by Cu(I) ions, which are typically generated in situ from a Cu(II) salt (e.g., CuSO₄) and a reducing agent like sodium ascorbate.[7] The Cu(I) catalyst coordinates with the terminal alkyne, increasing its acidity and facilitating the [3+2] cycloaddition with the azide. The reaction is highly regioselective, exclusively yielding the 1,4-triazole isomer.[] Ligands such as THPTA or TBTA are often used to stabilize the Cu(I) oxidation state and protect biomolecules from oxidative damage.

Diagram: The CuAAC Reaction Workflow

Caption: General workflow for a CuAAC bioconjugation experiment.

Experimental Protocol: CuAAC for Antibody-Drug Conjugate (ADC) Synthesis

This protocol outlines the conjugation of an azide-modified cytotoxic drug to an alkyne-functionalized antibody.

Materials:

• Alkyne-functionalized antibody (1-5 mg/mL in PBS, pH 7.4)

• Azide-modified drug (10-50 mM stock in DMSO)

• Copper(II) sulfate (CuSO₄) solution (20 mM in water)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand (50 mM in water)

• Sodium ascorbate (100 mM in water, freshly prepared)

• Desalting column

Procedure:

• Preparation of Reagents:

  • Prepare all stock solutions as listed above. The sodium ascorbate solution should be made fresh immediately before use.

• Reaction Setup:

  • In a microcentrifuge tube, combine the alkyne-functionalized antibody with the azide-modified drug. A molar ratio of drug-to-antibody of 5:1 to 10:1 is a good starting point.

  • Prepare a premixed solution of CuSO₄ and THPTA ligand in a 1:5 molar ratio. Let it stand for a few minutes to allow for complex formation.[9]

• Initiation of the Reaction:

  • Add the CuSO₄/THPTA complex to the antibody-drug mixture to a final copper concentration of 0.1-1 mM.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 1-5 mM.[9]

  • Gently mix the reaction and incubate at room temperature for 1-4 hours.

• Purification of the ADC:

  • Remove excess drug and catalyst components using a desalting column equilibrated with PBS.

  • Concentrate the purified ADC if necessary using a centrifugal filter unit.

• Characterization:

  • Determine the drug-to-antibody ratio (DAR) using techniques such as hydrophobic interaction chromatography (HIC) or mass spectrometry.

  • Assess the purity and integrity of the ADC by SDS-PAGE and size-exclusion chromatography (SEC).

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) is a copper-free click chemistry reaction that utilizes a strained cyclooctyne to react with an azide.[] The inherent ring strain of the cyclooctyne significantly lowers the activation energy of the cycloaddition, allowing the reaction to proceed rapidly at physiological temperatures without the need for a catalyst.[11] This makes SPAAC particularly well-suited for in vivo and live-cell labeling applications where the cytotoxicity of copper is a concern.[12][13]

Mechanism of Action

The driving force for SPAAC is the release of ring strain in the cyclooctyne upon its [3+2] cycloaddition with the azide.[11] This reaction is highly bioorthogonal as both the strained alkyne and the azide are abiotic and do not react with endogenous functional groups.[11] The reaction forms a stable triazole linkage.

Diagram: SPAAC Reaction Mechanism

Caption: The catalyst-free mechanism of SPAAC.

Experimental Protocol: Live-Cell Surface Glycan Labeling using SPAAC

This protocol describes the labeling of cell surface glycans that have been metabolically engineered to display azide groups.

Materials:

• Cells cultured in appropriate medium

• Azido-sugar precursor (e.g., Ac₄ManNAz)

• Cyclooctyne-functionalized fluorescent probe (e.g., DBCO-fluorophore)

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS, optional)

• Microscopy imaging system

Procedure:

• Metabolic Labeling:

  • Supplement the cell culture medium with 25-50 µM of the azido-sugar precursor (e.g., Ac₄ManNAz).

  • Incubate the cells for 24-72 hours to allow for the metabolic incorporation of the azido-sugar into cell surface glycans.[11]

• Cell Preparation:

  • Gently wash the cells three times with warm PBS to remove any unincorporated azido-sugar.

• SPAAC Labeling:

  • Prepare a solution of the DBCO-fluorophore in PBS or cell culture medium at a final concentration of 5-25 µM.

  • Add the DBCO-fluorophore solution to the washed cells and incubate for 30-60 minutes at 37°C.

• Washing and Imaging:

  • Wash the cells three times with PBS to remove the excess fluorescent probe.

  • The cells are now ready for live-cell imaging.

  • (Optional) For fixed-cell imaging, fix the cells with 4% paraformaldehyde for 15 minutes at room temperature after the final wash step.

• Analysis:

  • Visualize the labeled cell surface glycans using fluorescence microscopy.

Comparison of Azide-Based Bioconjugation Techniques

Feature	Staudinger Ligation	CuAAC	SPAAC
Reactants	Azide, Triarylphosphine	Azide, Terminal Alkyne	Azide, Strained Cyclooctyne
Catalyst	None	Cu(I)	None
Reaction Speed	Moderate	Fast	Very Fast
Biocompatibility	High	Moderate (Cu toxicity)	Very High
Linkage Formed	Amide Bond	1,4-Triazole	Triazole
In Vivo Applications	Yes	Limited	Yes
Key Advantage	Catalyst-free, forms a native-like amide bond	High efficiency and yield, readily available reagents	Catalyst-free, very fast kinetics, ideal for live-cell imaging
Key Disadvantage	Slower kinetics, phosphine oxide byproduct	Copper toxicity	Strained alkynes can be bulky and hydrophobic

Conclusion

The azide group, with its unique combination of stability, small size, and bioorthogonality, has become an indispensable tool in the field of bioconjugation. The Staudinger ligation, CuAAC, and SPAAC each offer a powerful and versatile method for the selective modification of biomolecules. The choice of technique depends on the specific application, with considerations for biocompatibility, reaction kinetics, and the nature of the biomolecules involved. By understanding the underlying principles and following robust experimental protocols, researchers can effectively harness the power of azide-based chemistry to advance their scientific frontiers in drug discovery, diagnostics, and fundamental biological research.

References

• Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC. (n.d.).
• The Definitive Guide to Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) - Benchchem. (n.d.).
• Alkyne-Azide Click Chemistry Protocol for ADCs - AxisPharm. (2024, September 20).
• Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) - Bioconjugation - BOC Sciences. (n.d.).
• "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology - Jena Bioscience. (2011, December 15).
• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) - Creative Biolabs. (n.d.).
• Bioconjugation via azide– Staudinger ligation : an overview - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C0CS00123F. (2011, June 17).
• Staudinger Ligation Reaction Chemistry | Thermo Fisher Scientific - MX. (n.d.).
• Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): A Versatile and Efficient Click Chemistry for Bioconjugation and Drug Disco - Bioclone. (n.d.).
• Staudinger reaction - Wikipedia. (n.d.).
• Bioconjugation via azide-Staudinger ligation: An overview | Request PDF - ResearchGate. (n.d.).
• Applications of Azide-Based Bioorthogonal Click Chemistry in Glycobiology - MDPI. (2013, June 19).
• Advances in Bioconjugation - PMC. (n.d.).
• Spot the difference in reactivity: a comprehensive review of site-selective multicomponent conjugation exploiting multi-azide compounds - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC03359K. (2024, September 20).
• CuAAC: Copper-Catalyzed Click Reaction - Bioconjugation - BOC Sciences. (n.d.).
• Bio-Orthogonal Conjugation, the Staudinger Reaction, and the 2022 Nobel Prize in Chemistry. (2023, April 27).
• Copper-Free Click Chemistry (SPAAC) | Vector Labs. (2024, October 11).
• Staudinger Ligation - MilliporeSigma. (n.d.).

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• 1. Bioconjugation viaazide–Staudinger ligation: an overview - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. Staudinger Ligation Reaction Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. Bio-Orthogonal Conjugation, the Staudinger Reaction, and the 2022 Nobel Prize in Chemistry [biosyn.com]
• 5. Staudinger reaction - Wikipedia [en.wikipedia.org]
• 6. bioclone.net [bioclone.net]
• 7. jenabioscience.com [jenabioscience.com]
• 9. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Strain-Promoted Azide-Alkyne Cycloaddition - Creative Biolabs [creative-biolabs.com]
• 13. vectorlabs.com [vectorlabs.com]

Optimizing High-Throughput Screening Campaigns for Substituted Quinoline Libraries

From Scaffold Design to Hit Validation

Strategic Context: The Quinoline Paradox

The quinoline scaffold is widely recognized in medicinal chemistry as a "privileged structure" due to its ability to interact with diverse biological targets, including kinases, DNA gyrase, and various GPCRs. Its planar, bicyclic aromatic nature allows for strong

- stacking interactions and hydrogen bonding within binding pockets.

However, this same physicochemical profile presents unique challenges in High-Throughput Screening (HTS):

• Autofluorescence: Many substituted quinolines are intrinsic fluorophores (e.g., Quinoline Yellow), leading to high false-positive rates in fluorescence intensity (FI) assays.

• Solubility & Aggregation: The lipophilic nature of the quinoline core often leads to poor aqueous solubility, resulting in precipitation or colloidal aggregation—a classic mechanism of false activity (promiscuous inhibition).

• PAINS Liability: Certain quinoline sub-classes (e.g., quinone-fused derivatives) are classified as Pan-Assay Interference Compounds (PAINS) due to redox reactivity.

This guide provides a rigorous, self-validating workflow to screen quinoline libraries while mitigating these specific artifacts.

Library Preparation & Quality Control

Before screening, the physical state of the library must be validated. Quinolines stored in DMSO can absorb water over time, leading to compound precipitation ("crashing out") upon transfer to aqueous assay buffers.

Protocol 1: DMSO Stock Management & Solubility Profiling

Objective: Ensure compound availability in the assay buffer.

• Stock Concentration: Maintain master stocks at 10 mM in 100% anhydrous DMSO.

• Hydration Check: Measure water content in DMSO stocks using a Karl Fischer titration if plates are older than 6 months. Water content >0.5% promotes quinoline precipitation.

• Nephelometry Pre-Screen (Mandatory for Quinolines):

  • Step A: Dilute compounds to 2x final assay concentration in the specific assay buffer (e.g., PBS + 0.01% Triton X-100).

  • Step B: Incubate for 60 minutes at room temperature.

  • Step C: Measure light scattering (nephelometry) at 600 nm.

  • Criterion: Compounds showing scattering >3x background are flagged as "insoluble/aggregators" and must be excluded or tested at lower concentrations.

Assay Development: Mitigating Autofluorescence

The "Red-Shift" Strategy: Quinolines typically fluoresce in the blue-green spectrum (Excitation: 350-400 nm; Emission: 450-500 nm). To avoid interference, select assay readouts that operate in the far-red or near-infrared (NIR) spectrum.

• Avoid: Standard Fluorescein/Coumarin-based assays.

• Preferred: TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) using Europium/Allophycocyanin (APC) or Red-shifted dyes (e.g., Alexa Fluor 647).

Visualization: HTS Workflow Logic

The following diagram outlines the decision matrix for screening quinoline libraries, specifically addressing the triage of fluorescent hits.

Caption: Figure 1. Triage workflow for quinoline libraries. Note the critical insertion of an autofluorescence counter-screen prior to selectivity testing.

Experimental Protocols

Protocol 2: Z-Factor Validation (The "Plate Uniformity" Test)

Before running the library, the assay robustness must be validated using the Z-factor metric (Zhang et al., 1999).

Reagents:

• Positive Control (Max Signal): Known inhibitor or fully active enzyme.

• Negative Control (Min Signal): DMSO vehicle only (or inactive enzyme).

Procedure:

• Dispense controls into a 384-well plate in a checkerboard pattern (192 wells positive, 192 wells negative).

• Incubate according to assay kinetics.

• Read signal.

• Calculate Z-factor using the formula:

  Where is standard deviation and is the mean.

Interpretation Table:

Z-Factor Value	Interpretation	Action
1.0	Ideal (Theoretical)	N/A
0.5 - 1.0	Excellent Assay	Proceed to Screen
0.0 - 0.5	Marginal	Re-optimize (Check pipetting, reagent stability)

| < 0.0 | Unacceptable | Stop. Do not screen. Signal window overlaps with noise. |

Protocol 3: The Autofluorescence Counter-Screen

Crucial for Quinoline Libraries. This protocol identifies compounds that mimic the assay signal without inhibiting the target.

Setup:

• Assay Buffer: Same as Primary Screen.

• Target: OMIT the biological target (Enzyme/Receptor).

• Detection Reagents: Include fluorophores/antibodies at assay concentration.

Steps:

• Dispense 20 nL of library compounds (hits from primary screen) into 384-well plates.

• Add assay buffer containing detection reagents only (no enzyme/target).

• Incubate for the standard assay time.

• Read fluorescence at the specific excitation/emission wavelengths used in the primary screen.

• Analysis: Any compound showing signal >20% of the specific signal in the primary screen is flagged as an Autofluorescent Artifact .

Hit Validation & Triage

Once technical artifacts are removed, biological validation is required.

In Silico PAINS Filtering

Run the hit list against the "Baell & Holloway" PAINS filters.

• Red Flag: Quinones, catechols, and ene-rhodanines.

• Quinoline Specific: Watch for amino-quinolines capable of forming aggregates or redox cycling.

Orthogonal Validation (Biophysical)

To confirm genuine binding (vs. aggregation), use a label-free method:

• Surface Plasmon Resonance (SPR): Measures direct binding kinetics (

  ).

• Thermal Shift Assay (TSA): Measures the stabilization of the protein upon ligand binding (

  ). True binders typically shift by >2°C.

References

• Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays.[1] Journal of Biomolecular Screening.

  • [Link]

• Baell, J. B., & Holloway, G. A. (2010). New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. Journal of Medicinal Chemistry.

  • [Link]

• Mao, Y., et al. (2020). An Overview of Privileged Scaffold: Quinolines and Isoquinolines in Medicinal Chemistry as Anticancer Agents.[2] Current Topics in Medicinal Chemistry.

  • [Link]

• Simeonov, A., et al. (2008). Fluorescence spectroscopic profiling of compound libraries. Journal of Medicinal Chemistry.

  • [Link]

Sources

• 1. A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benthamdirect.com [benthamdirect.com]

Technical Notes & Optimization

Troubleshooting guide for the synthesis of 3-substituted quinolines

Technical Support Center: Synthesis of 3-Substituted Quinolines

Welcome to the technical support guide for the synthesis of 3-substituted quinolines. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of quinoline synthesis. Quinolines are a vital class of N-heterocycles, forming the core of numerous pharmaceuticals.[1][2] However, their synthesis, particularly with substitution at the 3-position, can be challenging. This guide provides in-depth, field-proven insights in a question-and-answer format to troubleshoot common issues and optimize your experimental outcomes.

Section 1: Troubleshooting Classical Quinoline Syntheses

Classical methods, while foundational, often come with challenges like harsh conditions, low yields, and side-product formation.[3] This section addresses the most common issues encountered in these established reactions.

FAQ 1: My Friedländer synthesis is resulting in a low yield. What are the primary causes and solutions?

The Friedländer synthesis, which condenses a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group, is a cornerstone of quinoline synthesis.[4] However, low yields are a frequent and frustrating issue.

Common Causes & Recommended Solutions:

• Harsh Reaction Conditions : Traditional methods often rely on high temperatures and strong acids or bases, which can degrade starting materials and products.[4]

  • Solution : Employ milder, modern catalytic systems. Gold(III)-catalyzed reactions, for instance, can proceed under less harsh conditions.[4][5] Using p-toluenesulfonic acid and iodine under solvent-free conditions has also proven effective.[5]

• Poor Reactivity of Starting Materials : Electron-withdrawing groups on the 2-aminoaryl ketone can decrease its nucleophilicity, slowing down the initial condensation step.

  • Solution : Consider a one-pot method starting from the corresponding o-nitroarylcarbaldehyde. In situ reduction using iron powder and a catalytic amount of aqueous HCl, followed by condensation, can produce excellent yields (58–100%) and is compatible with a wide range of functional groups.[6]

• Side Reactions : Self-condensation of the ketone partner (an aldol condensation) is a significant competing reaction that consumes starting material and complicates purification.[4][5]

  • Solution : To circumvent aldol condensation, particularly under basic conditions, consider using an imine analog of the o-aminoaryl ketone.[5]

• Poor Solubility : If reactants are not fully dissolved, reaction rates will be slow and yields will suffer.

  • Solution : Switch to a more polar solvent like DMF or ethanol to improve solubility.[4]

Workflow: Optimizing the Friedländer Synthesis

Caption: Decision workflow for troubleshooting low yields in the Friedländer synthesis.

FAQ 2: My Doebner-von Miller reaction is producing a lot of tar. How can I minimize this?

The Doebner-von Miller reaction, which synthesizes quinolines from anilines and α,β-unsaturated carbonyl compounds, is notorious for producing tarry byproducts.[7][8] This is often due to the acid-catalyzed polymerization of the unsaturated carbonyl component.[7]

Primary Cause & Mitigation Strategies:

• Uncontrolled Polymerization : The reaction is often exothermic, and high local temperatures can accelerate the polymerization of the α,β-unsaturated aldehyde or ketone.[7][9]

  • Slow Addition : Add the α,β-unsaturated carbonyl compound slowly to the heated, acidic solution of the aniline. This helps to control the exotherm and minimizes polymerization.[7]

  • In Situ Generation : Instead of adding the α,β-unsaturated carbonyl directly, it can be generated in situ from an aldol condensation. For example, slowly adding acetaldehyde to the acidic aniline solution allows for the controlled formation of crotonaldehyde, which is consumed as it forms.[7]

  • Temperature Control : A vigorous, exothermic reaction may require initial cooling to keep the polymerization in check.[7][9] Monitor the temperature closely and optimize it for your specific substrates.

Catalyst Choice:

The reaction is catalyzed by both Brønsted and Lewis acids.[8]

• Brønsted Acids : p-Toluenesulfonic acid, perchloric acid.[8]

• Lewis Acids : Tin tetrachloride, scandium(III) triflate.[8] Experimenting with a milder Lewis acid might reduce tar formation compared to strong Brønsted acids.[7]

FAQ 3: I am struggling with regioselectivity in my Combes quinoline synthesis. What should I do?

The Combes synthesis involves the acid-catalyzed condensation of an aniline with a β-diketone.[10][11] A primary challenge arises when using substituted anilines, as this can lead to a mixture of regioisomers.

Controlling Factors & Solutions:

• Steric and Electronic Effects : The final, rate-determining electrophilic aromatic annulation step is highly sensitive to both steric hindrance and the electronic nature of substituents on the aniline ring.[2]

  • Substituent Position : For meta-substituted anilines, electron-donating groups (e.g., methoxy) tend to favor the formation of the 7-substituted quinoline, while electron-withdrawing groups (e.g., nitro) favor the 5-substituted isomer.[12]

  • Catalyst Modification : One study found that using a modified catalyst system of polyphosphoric acid (PPA) and an alcohol could influence regioselectivity, with steric effects playing a dominant role in the cyclization step.[2]

• Reaction Conditions : The choice of acid catalyst can be critical.

  • Catalyst Screening : A range of acids can be used, including H₂SO₄, PPA, HCl, and p-toluenesulfonic acid.[10] It is advisable to screen different catalysts, as the optimal choice may be substrate-dependent.

Mechanism Overview: Combes Synthesis

Caption: Key stages of the Combes quinoline synthesis mechanism.

Section 2: Challenges in Modern Synthetic Methods

Modern methods, such as palladium-catalyzed cross-coupling and C-H functionalization, offer powerful ways to synthesize 3-substituted quinolines but come with their own set of optimization challenges.

FAQ 4: My Suzuki-Miyaura coupling of a 3-haloquinoline is inefficient. How can I optimize it?

The Suzuki-Miyaura coupling is a go-to method for forming C-C bonds, and it is highly valuable for creating 3-arylquinolines from 3-haloquinoline precursors.[13] However, achieving high yields can be challenging, especially with heteroaromatic substrates.[14]

Key Optimization Parameters:

Parameter	Common Issues	Recommended Optimization Strategies
Catalyst System	Low catalyst turnover; inactive Pd(0) species.	Screen different palladium pre-catalysts (e.g., Pd(OAc)₂, PdCl₂(dppf)) and phosphine ligands (e.g., SPhos, XPhos, P(tBu)₃).[13][15][16] Automated systems can rapidly screen combinations of catalysts and ligands to find the optimal pairing.[14]
Base	Incomplete transmetalation; side reactions.	The choice of base is critical. Screen inorganic bases like K₂CO₃, K₃PO₄, and Cs₂CO₃. The strength and solubility of the base can significantly impact the reaction rate.[15][16]
Solvent	Poor solubility of reactants; catalyst deactivation.	A mixture of an organic solvent and water is common.[13] Screen solvent systems such as 1,4-dioxane/water, toluene/water, or DMF.[15][16] Propylene carbonate is a greener alternative to solvents like DME.[17]
Temperature	Slow reaction rate; product decomposition.	Incrementally increase the reaction temperature (e.g., from 50°C to 100°C) and monitor progress by TLC or LC-MS to find the optimal balance between reaction rate and stability.[15]

Typical Suzuki Coupling Workflow

Caption: A standard experimental workflow for Suzuki-Miyaura cross-coupling.[13]

FAQ 5: I am attempting a direct C-H functionalization at the 3-position of my quinoline, but the reaction is not selective. What are the key control elements?

Direct C-H functionalization is an elegant and atom-economical strategy, but controlling regioselectivity on the quinoline scaffold is a significant challenge.[18]

Strategies for Achieving C-3 Selectivity:

• Directing Groups : A powerful strategy is to install a directing group on the quinoline nitrogen.

  • N-Acyl Group : An N-acyl group can direct palladium-catalyzed C-3 palladation, followed by arylation with boronic acids to yield 3-aryl-N-acyl-1,2-dihydroquinolines. A subsequent one-pot N-deacylation and aromatization sequence provides the desired 3-arylquinolines in good yields.[19]

  • N-Oxide Group : The use of a quinoline N-oxide can activate the C-2 position. While this is useful for C-2 functionalization, it highlights the importance of the nitrogen's electronic state in directing reactivity.[20]

• Ligand Control : In some palladium-catalyzed systems, the choice of ligand is crucial for directing the C-H activation to the C-3 position. Bidentate ligands like 1,10-phenanthroline have been shown to be effective in promoting C-3 olefination.[20]

Section 3: General Purification and Scale-Up

FAQ 6: What are the best practices for purifying 3-substituted quinolines?

Purification can often be as challenging as the synthesis itself, especially when dealing with tarry byproducts or closely related isomers.

Recommended Purification Techniques:

Technique	When to Use	Key Considerations
Column Chromatography	The most common method for separating products from starting materials and byproducts.[1]	Use a gradient elution (e.g., ethyl acetate in hexanes) to separate compounds of varying polarity. Monitor fractions carefully by TLC.
Recrystallization	When the product is a solid and has different solubility from impurities in a given solvent system.[21]	Test a range of solvents or solvent mixtures (e.g., ethanol, ethanol/water) to find a system where the product is soluble when hot but sparingly soluble when cold.
Steam Distillation	For volatile products, particularly effective for removing non-volatile tars, as seen in the Doebner-von Miller workup.[7][9]	The product must be steam-volatile and immiscible with water. This is a classic but effective technique for certain products like 2-methylquinoline.[7]
Acid/Base Extraction	To separate the basic quinoline product from neutral or acidic impurities.	Dissolve the crude mixture in an organic solvent (e.g., dichloromethane) and extract with dilute aqueous acid (e.g., 1M HCl). The quinoline will move to the aqueous layer as its hydrochloride salt. Basify the aqueous layer (e.g., with NaOH) and re-extract the pure quinoline into an organic solvent.[1]

References

• Dey, A., et al. (2013). Heteroatom-guided, palladium-catalyzed regioselective C-H functionalization in the synthesis of 3-arylquinolines. PubMed.
• BenchChem Technical Support Team. (2025). Troubleshooting low yield in Friedländer synthesis of quinolines. BenchChem.
• BenchChem Technical Support Team. (2025). byproduct formation in the Doebner-von Miller reaction. BenchChem.
• Alfa Chemistry. Friedländer Quinoline Synthesis. Alfa Chemistry.
• Li, B., et al. (2010). Direct C-3-Alkenylation of Quinolones via Palladium-Catalyzed C-H Functionalization. Angewandte Chemie International Edition.
• TÜBİTAK Academic Journals. (2021). Advances in polymer based Friedlander quinoline synthesis. TÜBİTAK Academic Journals.
• Tutorsglobe.com. Synthesis of Quinolines, Chemistry tutorial. Tutorsglobe.com.
• Li, A.-H., et al. (2010). One-Pot Friedländer Quinoline Synthesis: Scope and Limitations. Synthesis.
• CovaSyn. Optimizing Suzuki Coupling Reactions. CovaSyn.
• ResearchGate. (n.d.). Scope of the selective CH functionalization achieved in position 3 to date. ResearchGate.
• Daugulis, O., et al. (2009). Palladium-Catalyzed Ligand-Directed C–H Functionalization Reactions. Accounts of Chemical Research.
• BenchChem. (2025). A Comparative Guide to Quinoline Synthesis: Yield, Purity, and Protocols for Researchers. BenchChem.
• Semantic Scholar. (2021). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. Semantic Scholar.
• BenchChem. (2025). Application Notes: Suzuki Coupling of 3-Bromoquinoline for Advanced Drug Discovery. BenchChem.
• ResearchGate. (2024). Energy‐Efficient Synthesis of Haloquinazolines and Their Suzuki Cross‐Coupling Reactions in Propylene Carbonate. ResearchGate.
• Google Patents. (n.d.). Process for purification of quinoline yellow. Google Patents.
• Wikipedia. (n.d.). Doebner–Miller reaction. Wikipedia.
• Reddit. (2025). Purification of Quinoline-3,4-diones. Reddit.
• BenchChem. (2025). Technical Support Center: Greener Synthesis of Substituted Quinolines. BenchChem.
• YouTube. (2020). Doebner-von Millar modification for Quinoline synthesis from aniline and aldehyde: Full mechanism. YouTube.
• SynArchive. Doebner-Miller Reaction. SynArchive.
• Combes Quinoline Synthesis. (n.d.).
• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Organic Chemistry Portal.
• PMC. (n.d.). A New Way to 2,3,4-Trisubstituted Benzo[h]quinolines: Synthesis, Consecutive Reactions and Cellular Activities. PMC.
• ResearchGate. (2018). What is the complete procedure for Doebner-von miller reaction ?. ResearchGate.
• Wikipedia. (n.d.). Combes quinoline synthesis. Wikipedia.
• Google Patents. (n.d.). Preparation of quinolines. Google Patents.
• Cole, K. P., et al. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Nature Chemistry.
• Scribd. (n.d.). Combes Quinoline Synthesis PDF. Scribd.
• ACS Publications. (2025). Continuous Flow for the Photochemical Synthesis of 3-Substituted Quinolines. Organic Process Research & Development.
• YouTube. (2024). Combe's synthesis of quinoline || detailed mechanism. YouTube.
• ResearchGate. (n.d.). Optimization of Suzuki-Miyaura Cross-Coupling Reaction a. ResearchGate.

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• 6. One-Pot Friedländer Quinoline Synthesis: Scope and Limitations [organic-chemistry.org]
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• 8. Doebner–Miller reaction - Wikipedia [en.wikipedia.org]
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Technical Support Center: Purification of Chlorinated Quinoline Compounds

Welcome to the Technical Support Center for the purification of chlorinated quinoline compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating and purifying these critical chemical entities. As a Senior Application Scientist, I have structured this resource to provide not just procedural steps, but also the underlying rationale to empower you to make informed decisions during your experimental work. This guide is built on the pillars of expertise, trustworthiness, and authoritative scientific grounding.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions and foundational knowledge for purifying chlorinated quinolines.

Q1: What are the most common impurities I can expect when synthesizing chlorinated quinolines?

A1: Impurities in chlorinated quinoline synthesis are typically process-related and can include unreacted starting materials (e.g., anilines), regioisomers (isomers with chlorine at different positions), over-chlorinated or under-chlorinated products, and by-products from side reactions.[1] For instance, the Skraup synthesis can leave residual nitrobenzene. The nature of these impurities dictates the most effective purification strategy.

Q2: How do I choose the best primary purification technique for my crude chlorinated quinoline?

A2: The choice of purification technique is contingent on several factors: the physical state of your compound (solid or liquid), the scale of your purification, the nature of the impurities, and the desired final purity.

• For solid compounds , recrystallization is often the most effective and scalable first step to significantly enhance purity.[2]

• For liquid compounds or to remove non-volatile impurities , distillation (often under vacuum) is a robust method.

• For complex mixtures or to separate compounds with similar properties , chromatography offers the highest resolution.

• To remove acidic or basic impurities , an acid-base extraction is a highly effective initial clean-up step.

Q3: My chlorinated quinoline is a solid, but I'm struggling with recrystallization. What are the key parameters to optimize?

A3: Successful recrystallization hinges on the principle of differential solubility. The ideal solvent system will dissolve your compound well at an elevated temperature but poorly at a lower temperature, while impurities remain soluble or insoluble at all temperatures. Key parameters to optimize include:

• Solvent Selection: Experiment with a range of solvents with varying polarities. Chlorinated solvents like dichloromethane or chloroform, and alcohols such as ethanol or isopropanol are common starting points.[3] If a single solvent is not effective, a binary solvent system (one "good" solvent and one "anti-solvent") can be employed.[2]

• Cooling Rate: Slow cooling generally promotes the formation of larger, purer crystals. Rapid cooling can trap impurities within the crystal lattice.[2]

• Seeding: Introducing a pure seed crystal can induce crystallization if spontaneous nucleation is slow.

Q4: I need to separate chlorinated quinoline isomers. What is the most effective chromatographic technique?

A4: Separating isomers, which often have very similar physical properties, is a common challenge.[4]

• High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC (RP-HPLC) is a powerful tool. Optimization of the mobile phase pH is critical, as it can alter the protonation state and thus the retention of the basic quinoline nitrogen.[4] Stationary phases with phenyl or pentafluorophenyl (PFP) ligands can provide alternative selectivity through π-π interactions, which is beneficial for separating aromatic isomers.[5][6]

• Column Chromatography: For preparative scale, column chromatography using silica gel or alumina can be effective. Deactivation of silica gel with a base like triethylamine may be necessary to prevent decomposition of sensitive compounds.[7]

Q5: How can I assess the purity of my final chlorinated quinoline product?

A5: A combination of methods should be used to confirm purity.

• Chromatographic Methods: HPLC and Gas Chromatography (GC) can provide quantitative purity analysis.

• Spectroscopic Methods: Nuclear Magnetic Resonance (NMR) spectroscopy is invaluable for structural confirmation and detecting impurities. Mass Spectrometry (MS) confirms the molecular weight.

• Physical Properties: A sharp melting point for a solid compound is a good indicator of high purity.[8]

Section 2: Troubleshooting Guides

This section provides structured approaches to solving specific experimental problems in a question-and-answer format.

Troubleshooting Recrystallization

Issue: My chlorinated quinoline oils out instead of crystallizing.

• Probable Cause: The compound's solubility in the chosen solvent is too high even at low temperatures, or the solution is too concentrated.

• Troubleshooting Steps:

  • Dilute the Solution: Add more of the cold solvent to the oiled-out mixture and continue to stir and cool.

  • Change the Solvent System: Switch to a solvent in which your compound is less soluble. Alternatively, if using a single solvent, add an "anti-solvent" (a solvent in which your compound is insoluble) dropwise to the warm solution until turbidity persists, then warm slightly to redissolve and cool slowly.[2]

  • Scratch the Flask: Use a glass rod to scratch the inside of the flask at the meniscus. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.

Issue: The yield from my recrystallization is very low.

• Probable Cause: The compound has significant solubility in the cold solvent, too much solvent was used, or crystals were lost during filtration.

• Troubleshooting Steps:

  • Minimize Solvent Volume: Use the minimum amount of hot solvent required to fully dissolve the crude product.

  • Cool Thoroughly: Ensure the crystallization mixture is thoroughly chilled in an ice bath before filtration to minimize solubility.

  • Wash with Cold Solvent: Wash the collected crystals on the filter with a minimal amount of ice-cold solvent to remove residual mother liquor without dissolving the product.[2]

  • Recover from Mother Liquor: Concentrate the mother liquor and cool it again to obtain a second crop of crystals. Note that this second crop may be less pure.

Troubleshooting Column Chromatography

Issue: My chlorinated quinoline is decomposing on the silica gel column.

• Probable Cause: The acidic nature of silica gel can cause degradation of some organic compounds.[7]

• Troubleshooting Steps:

  • Deactivate the Silica: Prepare a slurry of silica gel in your eluent and add 1-2% triethylamine or ammonia to neutralize the acidic sites.[7]

  • Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like neutral alumina or Florisil.[7]

  • Work Quickly: Do not let the compound sit on the column for extended periods.

Issue: Poor separation of my product from an impurity.

• Probable Cause: The polarity of the eluent is not optimized for the separation.

• Troubleshooting Steps:

  • Optimize the Mobile Phase: Use Thin Layer Chromatography (TLC) to test various solvent systems. Aim for an Rf value of 0.2-0.4 for your target compound to ensure good separation on the column.

  • Use a Gradient Elution: Start with a less polar solvent system and gradually increase the polarity. This can help to separate compounds with close Rf values.

  • Reduce the Column Load: Overloading the column can lead to broad peaks and poor resolution. Use a sample load that is 1-5% of the mass of the stationary phase.

Section 3: Detailed Experimental Protocols

These protocols are presented as self-validating systems, with built-in checks and explanations.

Protocol 1: Purification of a Solid Chlorinated Quinoline by Recrystallization

This protocol is based on the purification of 8-hydroxyquinoline derivatives, a common class of chlorinated quinolines.[9]

Objective: To purify a crude solid chlorinated quinoline to >99% purity.

Materials:

• Crude chlorinated quinoline

• Selected recrystallization solvent (e.g., dichloromethane, chloroform, ethanol)[9]

• Erlenmeyer flask

• Heating source (e.g., hot plate)

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Dissolution: Place the crude chlorinated quinoline in an Erlenmeyer flask. Add a small amount of the chosen solvent. Gently heat the mixture with stirring. Continue to add the solvent in small portions until the solid is just dissolved. Causality: Using the minimum amount of hot solvent ensures the solution will be supersaturated upon cooling, maximizing yield.

• Decolorization (Optional): If the solution is colored due to impurities, add a small amount of activated carbon and heat for a few minutes. Hot filter the solution to remove the carbon. Rationale: Activated carbon has a high surface area and adsorbs colored impurities.

• Cooling and Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Then, place the flask in an ice bath for at least 30 minutes to complete the crystallization process. Causality: Slow cooling promotes the formation of a pure crystal lattice.

• Filtration and Washing: Collect the crystals by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.[2]

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

• Purity Assessment: Determine the melting point of the dried crystals and analyze by HPLC or NMR to confirm purity.

Protocol 2: Purification by Acid-Base Extraction

Objective: To separate a basic chlorinated quinoline from neutral or acidic impurities.

Materials:

• Crude chlorinated quinoline mixture dissolved in an organic solvent (e.g., dichloromethane, ethyl acetate)

• Aqueous acid solution (e.g., 1M HCl)

• Aqueous base solution (e.g., 1M NaOH)

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• Acidic Extraction: Transfer the organic solution of the crude product to a separatory funnel. Add an equal volume of 1M HCl solution. Shake the funnel vigorously, venting frequently. Allow the layers to separate. The basic chlorinated quinoline will be protonated and move into the aqueous layer. Drain the aqueous layer into a clean flask. Repeat the extraction of the organic layer with fresh 1M HCl. Rationale: The basic nitrogen on the quinoline ring is protonated by the acid, forming a water-soluble salt.

• Wash (Optional): The initial organic layer can be washed with water and dried to recover any neutral impurities.

• Basification: Combine the acidic aqueous extracts in a clean flask and cool in an ice bath. Slowly add 1M NaOH solution with stirring until the solution is basic (check with pH paper). The protonated chlorinated quinoline will be neutralized and precipitate out as a solid or separate as an oil.

• Isolation: If the product is a solid, collect it by filtration. If it is an oil, extract it back into an organic solvent (e.g., dichloromethane), wash the organic layer with water, dry it over anhydrous sodium sulfate, and evaporate the solvent.

• Further Purification: The product obtained from this extraction may require further purification by recrystallization or chromatography.

Section 4: Data and Workflow Visualizations

Data Summary: Purification of Chloro-8-Hydroxyquinoline

Purification Method	Starting Purity (%)	Solvent(s)	Achieved Purity (%)	Yield (%)	Reference
Recrystallization	78.0	Dichloromethane	99.5	96.5
Recrystallization	82.0	Chloroform	99.0	95.0	[9]

Workflow Diagrams

Section 5: Safety Precautions

Working with chlorinated quinoline compounds requires strict adherence to safety protocols.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[10][11]

• Ventilation: Handle these compounds in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors or dust.[12][13]

• Handling: Avoid contact with skin, eyes, and clothing.[14] In case of accidental contact, flush the affected area with plenty of water.[10]

• Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.[14]

This technical support guide is intended to be a living document. As new techniques and insights emerge, it will be updated to reflect the state-of-the-art in the purification of chlorinated quinoline compounds.

References

• Process for the preparation of chlorinated quinolines.

• THE 5-AND 8-CHLORINATION OF QUINOLINE AND SOME OF ITS DERIVATIVES. Pakistan Journal of Scientific and Industrial Research. [Link]

• Preparation method and purification method of 5-chloro-8-hydroxyquinoline.
• Quinoline compounds and process of making same.

• QUINOLINE FOR SYNTHESIS MATERIAL SAFETY DATA SHEET. Techno PharmChem. [Link]

• MATERIAL SAFETY DATA SHEETS QUINOLINE IMPURITY 1. Cleanchem Laboratories. [Link]

• CHEMISTRY OF THE QUINAZOLINE SERIES——Ⅰ.CHLORINATION OF QUINAZOLONE-4. Journal of Chinese Pharmaceutical Sciences. [Link]

• Purification of Quinoline. Chempedia - LookChem. [Link]

• Purification method of 8-hydroxyquinoline crude product.

• Safety Data Sheet: quinoline. Chemos GmbH&Co.KG. [Link]

• Purification method of 8-hydroxyquinoline crude product.

• Top 5 Methods of Assessing Chemical Purity. Moravek, Inc. [Link]

• Purification of Quinoline-3,4-diones : r/Chempros. Reddit. [Link]

• [Reader Insight] A Guide to Selective Columns for Isomer Separation. Welch Materials. [Link]

• HPLC Column for Structual Isomers. Nacalai Tesque, Inc. [Link]

Sources

• 1. pjsir.org [pjsir.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US3567732A - Process for the preparation of chlorinated quinolines - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. welch-us.com [welch-us.com]
• 6. nacalai.com [nacalai.com]
• 7. reddit.com [reddit.com]
• 8. moravek.com [moravek.com]
• 9. CN103304477B - Purification method of 8-hydroxyquinoline crude product - Google Patents [patents.google.com]
• 10. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]
• 11. cdhfinechemical.com [cdhfinechemical.com]
• 12. cleanchemlab.com [cleanchemlab.com]
• 13. chemos.de [chemos.de]
• 14. technopharmchem.com [technopharmchem.com]

Technical Support Center: Stability &amp; Storage of Azido-Containing Molecules

Status: Operational Operator: Senior Application Scientist Ticket ID: AZ-STAB-2026

Introduction

Welcome to the Technical Support Center. You are likely here because you are working with azides in bio-orthogonal chemistry (Click Chemistry), photoaffinity labeling, or metabolic engineering. While the azide group (

) is kinetically stable under many physiological conditions, it is thermodynamically high-energy and susceptible to specific environmental triggers that can lead to experimental failure or safety hazards.

This guide moves beyond generic advice to address the mechanistic causes of instability. We treat your reagents not just as chemicals, but as functional systems that require specific maintenance to perform.

Module 1: Storage & Handling Protocols

Quick Reference Storage Table

Reagent Class	Example	Storage Temp	Light Sensitivity	Moisture Sensitivity	Critical Note
Inorganic Azides	Sodium Azide ( )	RT (15-25°C)	Low	Low	Toxic. Reacts with metals (Cu, Pb) to form explosives.
Alkyl Azides	Azido-PEG-Amine	-20°C	Low/Moderate	Low	Stable in aqueous buffers (pH 7-8). Avoid reducing agents.
Aryl Azides	Phenyl azide, NHS-ASA	-20°C	High	Low	Strictly Dark. UV/Visible light triggers nitrene formation.
Activated Esters	NHS-Azide, TFP-Azide	-20°C	Low	High	Hydrolyzes in minutes in water. Store desiccated.
Cyclooctynes	DBCO-Azide (for SPAAC)	-20°C	Moderate	Low	Sensitive to thiols (cysteine) and oxidation.

Protocol A: Reconstitution of Moisture-Sensitive Azides (NHS-Esters)

Target Audience: Users of NHS-Azide, DBCO-NHS, or TFP-Azide crosslinkers.

The Issue: Users often report poor conjugation efficiency despite "fresh" preparation. The Cause: Condensation. Opening a frozen vial introduces atmospheric water, which hydrolyzes the NHS ester before you even add the solvent.

• Equilibration: Remove the vial from -20°C storage. Do not open it. Place it in a desiccator or on the benchtop for 20–30 minutes until it reaches room temperature.

• Solvent Choice: Use anhydrous DMSO or DMF (High Quality, Amine-free).

  • Why? Standard DMSO absorbs water from the air. Amine impurities in low-grade DMF will react with the NHS ester immediately.

• Dissolution: Puncture the septum with a needle (if available) or quickly open/close to add solvent. Vortex to dissolve.

• Usage: Use immediately. Do not store stock solutions of NHS-azides. The half-life of an NHS ester in aqueous buffer at pH 7.4 is roughly 1–4 hours; in stock solution with trace moisture, it degrades overnight.

Module 2: Chemical Compatibility & Stability Logic

Understanding why your azide failed is more valuable than knowing how to store it. The diagram below maps the critical failure points of azide stability.

Visualizing Azide Instability

Caption: Figure 1.[1] Critical stability failure modes for azido-containing molecules. Red paths indicate irreversible chemical loss or safety hazards.

FAQ: Chemical Compatibility

Q: Can I use DTT or

-Mercaptoethanol (BME) to prevent protein oxidation in my azide buffer? A: NO.

• The Mechanism: Thiols (DTT, BME) can reduce organic azides to amines, effectively destroying your reactive handle. While slower than phosphine reduction (Staudinger), DTT-mediated reduction is significant over time, especially at higher pH or temperatures [1].

• The Solution: Use TCEP (Tris(2-carboxyethyl)phosphine) with caution. While TCEP is generally safer than DTT, it can still react with azides via the Staudinger mechanism if left for long periods. The safest path is to perform the azide conjugation first, then add reducing agents, or use a disulfide-stabilizing agent that does not contain free thiols if possible.

Q: My Aryl Azide (photo-crosslinker) precipitated. Can I heat it to redissolve? A: Proceed with extreme caution.

• The Mechanism: Aryl azides are designed to release

  and form reactive nitrenes upon energy input.[2] Heat acts similarly to light. Heating above 40–50°C can trigger premature decomposition or non-specific background labeling.

• The Solution: Vortex vigorously at room temperature or add more co-solvent (DMSO). Do not heat.

Module 3: Safety & The "Rule of Six"

Azides are energy-rich.[3] In drug development, high-nitrogen compounds are scrutinized for explosivity.

The C/N Ratio Rule

Before synthesizing or scaling up any organic azide, calculate the Carbon/Nitrogen ratio to assess explosivity risk [2].[4][5][6][7]

[4][5][7]

• : Number of Carbon atoms[5]
• : Number of Oxygen atoms[5]
• : Number of Nitrogen atoms[4][5][7]

• Ratio

  : Generally safe to handle and store.[3][7]

• Ratio

  : Unstable. Store as a dilute solution (< 1M) at -20°C. Never concentrate to dryness.

• Ratio

  : Extremely dangerous. Do not isolate.

The "No DCM" Rule

Never use Dichloromethane (DCM) or Chloroform (

) with Sodium Azide.[8][9]

• Reason: They react to form Diazidomethane or Triazidomethane , which are highly volatile and explosive liquids. This often happens in rotary evaporators, leading to explosions.

Protocol B: Quenching Azide Waste

Do not pour sodium azide solutions down the drain.[7][8][10][11] They react with copper/lead pipes to form heavy metal azides (shock-sensitive).[8]

• Setup: Perform in a fume hood (Toxic gas evolution).

• Reagents: Sodium Nitrite (

  ) and dilute Sulfuric Acid ( ).

• Process:

  • Dilute the azide solution to < 5%.[7][9][10]

  • Add 1.5 equivalents of Sodium Nitrite.[9]

  • Slowly add dilute acid.[8][9]

  • Mechanism:

    .

• Verification: Test with starch-iodide paper (turns blue if excess nitrite is present, indicating completion) [3].

Module 4: Troubleshooting Click Chemistry Workflows

CuAAC (Copper-Catalyzed) Failure Analysis

The most common issue in CuAAC is the oxidation of the catalyst.

Caption: Figure 2. Troubleshooting logic for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

FAQ: Experimental Issues

Q: My SPAAC (Copper-free) reaction is too slow. A:

• Sterics: Is your azide buried inside a folded protein? Add a linker (PEG4) to push the azide away from the surface.

• Oxidation: The cyclooctyne (DBCO/BCN) might be oxidized. These are electron-rich alkynes and can degrade over time. Check the reagent via LC-MS.

• Concentration: SPAAC is second-order kinetics. If your protein is dilute (< 10 µM), the reaction will take days. Concentrate your sample or use a huge excess (50–100x) of the labeling reagent.[1]

References

• Staros, J. V., et al. (1986). Enhancement by N-hydroxysulfosuccinimide of water-soluble carbodiimide-mediated peptide coupling. Analytical Biochemistry. Link (Context: Reducing agents and conjugation chemistry).

• University of California, Santa Cruz (UCSC). (2025). Azide Safety Guidelines and C/N Ratio. Environmental Health & Safety.[4][7][10] Link

• National Research Council (US). (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press. Link

• Thermo Fisher Scientific. (2024). Crosslinking Technical Handbook: NHS-Azide and Click Chemistry.Link

• Hein, C. D., et al. (2008). Click chemistry: A powerful tool for pharmaceutical sciences. Pharmaceutical Research. Link (Context: CuAAC troubleshooting and oxidation).

Sources

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. safety.fsu.edu [safety.fsu.edu]
• 4. KIT - IOC - Bräse - Research - Research interests - Azide [ioc.kit.edu]
• 5. uvic.ca [uvic.ca]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. reddit.com [reddit.com]
• 10. chemistry.unm.edu [chemistry.unm.edu]
• 11. researchgate.net [researchgate.net]

Optimization of solvent systems for quinoline crystallization

Technical Support & Optimization Guide

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Scope: Solvent systems, thermodynamics, and troubleshooting for Quinoline derivatives.

Introduction

Welcome to the Quinoline Crystallization Support Center. Quinoline scaffolds are ubiquitous in antimalarials (e.g., chloroquine), antivirals, and oncology drugs. However, their crystallization often presents distinct challenges: oiling out (Liquid-Liquid Phase Separation) , conformational polymorphism , and solvated forms .

This guide moves beyond basic recipes. We provide the thermodynamic logic to select solvent systems and the kinetic controls to rescue failed batches.

Module 1: Solvent Selection & Thermodynamics

The Core Philosophy: Solubility Differential

Successful crystallization requires a "Solubility Differential"—a significant drop in solubility driven by temperature (

) or solvent composition ( ).

For Quinoline derivatives, we utilize Hansen Solubility Parameters (HSP) to predict compatibility. Quinoline has a strong dispersion component (

) and moderate hydrogen bonding ( ).

HSP Values for Quinoline:

• (Dispersion): 19.4 MPa
• (Polar): 7.0 MPa
• (Hydrogen Bonding): 7.6 MPa

Recommended Solvent Systems

The following table categorizes solvents based on their interaction with the Quinoline scaffold.

Role	Solvent	Boiling Pt. (°C)	Interaction Mechanism	Best For
Good Solvent	Toluene	110.6	Stacking	High-yield cooling crystallization; polymorph stability.
Good Solvent	Ethanol	78.2	H-Bonding	General purification; often solvates (ethanol solvates are common).
Good Solvent	Ethyl Acetate	77.1	Dipole-Dipole	Intermediate polarity; good for rejecting polar impurities.
Antisolvent	n-Heptane	98.4	Dispersion only	Inducing precipitation in Toluene/Ethyl Acetate systems.
Antisolvent	Water	100.0	Hydrophobic effect	Inducing precipitation in Ethanol/DMSO systems (pH dependent).

Technical Insight: Quinoline is a weak base (

). In acidic aqueous environments, it protonates and becomes highly soluble. To crystallize the free base from water/alcohol mixtures, you must control pH to keep it neutral (pH > 7).

Module 2: Troubleshooting & FAQs

Issue #1: "My solution turned into oil droplets instead of crystals." (Oiling Out)

Diagnosis: You have encountered Liquid-Liquid Phase Separation (LLPS).[1] This occurs when the "Oiling Out Boundary" is crossed before the "Solubility Curve." It is common in quinolines due to their low melting points and conformational flexibility.

Immediate Fix (The "Rescue" Protocol):

• Reheat the mixture until the oil droplets re-dissolve and the solution is clear.

• Add Seed Crystals: Add 0.5 wt% of pure seed crystals at a temperature just below the saturation point.

• Slow Down: Reduce your cooling rate to 0.1°C/min.

The Mechanism of Oiling Out: The diagram below illustrates the pathway to oiling out and how to avoid it.[1][2]

Figure 1: Mechanism of Oiling Out (LLPS) vs. Controlled Nucleation. Oiling out traps impurities; seeding bypasses this metastable liquid phase.

Issue #2: "I'm getting a mixture of polymorphs."

Diagnosis: Quinoline derivatives often exhibit conformational polymorphism. Solvents with different hydrogen-bonding capabilities (e.g., Ethanol vs. Toluene) stabilize different conformers.

Corrective Action:

• Ostwald’s Rule of Stages: The least stable polymorph often crystallizes first (kinetically favored). To get the stable form, you need Solvent-Mediated Phase Transformation .[3]

• Slurry Aging: Hold the suspension at a specific temperature (e.g., 25°C) under agitation for 24 hours. The solvent acts as a mediator, dissolving the metastable form and re-depositing it as the stable form.

Module 3: Experimental Protocols (SOPs)

SOP-01: Cooling Crystallization (Toluene System)

Best for: High purity, stable polymorphs.

• Dissolution: Charge Quinoline derivative (10 g) and Toluene (50 mL) into a reactor. Heat to 80°C until fully dissolved.

• Filtration: Perform hot filtration (0.45 µm PTFE) to remove insoluble particulates (potential heteronuclei).

• Equilibration: Cool to 70°C (approx. 5°C above saturation).

• Seeding: Add 0.05 g (0.5%) of pure seed crystals. Critical: Ensure seeds do not dissolve.

• Ramp 1 (Growth): Cool from 70°C to 50°C at a slow rate of 0.1°C/min to encourage growth on seeds without secondary nucleation.

• Ramp 2 (Yield): Cool from 50°C to 5°C at 0.5°C/min .

• Isolation: Filter immediately. Wash with cold Toluene (0°C). Dry under vacuum at 40°C.

SOP-02: Antisolvent Crystallization (DMSO/Water)

Best for: Thermally unstable derivatives or high-throughput screening.

• Dissolution: Dissolve Quinoline derivative in DMSO (Concentration: 200 mg/mL).

• Antisolvent Prep: Prepare Water (pH adjusted to 9.0 using NaOH if the compound is basic, to prevent salt formation).

• Addition: Add Water to DMSO solution slowly.

  • Ratio: Target 1:3 (DMSO:Water).

  • Rate: 0.5 mL/min via syringe pump.

• Monitoring: Watch for "Milking" (Oiling out). If observed, stop addition and increase agitation speed.

Module 4: Process Decision Matrix

Use this logic flow to determine the optimal crystallization strategy for your specific Quinoline derivative.

Figure 2: Strategic Decision Matrix for Solvent System Selection.

References

• BenchChem. (2025).[4] Revolutionizing Drug Development: Advanced Crystallization Techniques for Quinoline Derivatives. Retrieved from .

• Mettler Toledo. (n.d.). Oiling Out in Crystallization: Mechanisms and Solutions. Retrieved from .

• University of York. (n.d.). Problems with Recrystallisations: Oiling Out and Supersaturation. Retrieved from .

• Abbott, S. (n.d.). Hansen Solubility Parameters: Basics and Quinoline Data. Retrieved from .

• PubChem. (n.d.). Quinoline: Chemical and Physical Properties. Retrieved from .

Sources

• 1. mt.com [mt.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Polymorph screening: influence of solvents on the rate of solvent-mediated polymorphic transformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Cross-Validation of 8-Fluoroquinoline-3-Carboxamide Bioactivity in Cell Lines

Executive Summary: The Privileged Scaffold

The 8-fluoroquinoline-3-carboxamide (8-FQC) scaffold represents a critical structural motif in medicinal chemistry, bridging the gap between established antibacterial fluoroquinolones and emerging anticancer agents. While historically recognized for inhibiting bacterial DNA gyrase, recent repurposing efforts have identified this scaffold as a potent inhibitor of eukaryotic Topoisomerase II and Dihydroorotate Dehydrogenase (DHODH) , depending on N-substitution patterns.

This guide provides a rigorous framework for cross-validating the bioactivity of 8-FQC and its derivatives.[1][2] Unlike standard comparisons that rely solely on IC50 values, this protocol emphasizes differential selectivity —validating the compound's ability to kill oncogenic lines (e.g., MCF-7, HCT-116) while sparing normal fibroblasts (e.g., MRC-5), a key advantage over non-selective intercalators like Doxorubicin.

Comparative Bioactivity Matrix

The following table contrasts 8-FQC derivatives with industry standards. The "8-Fluoro" modification specifically enhances lipophilicity and metabolic stability compared to the non-fluorinated quinoline parent, often resulting in improved cellular uptake.

Feature	8-FQC Derivatives	Doxorubicin (Standard)	Ciprofloxacin (Parent Class)	Tasquinimod (Analog)
Primary Target	Topoisomerase II / DHODH	DNA Intercalation / Topo II	Bacterial DNA Gyrase	S100A9 Immunomodulation
Selectivity Index (SI)	High (>10) (Cancer vs. Normal)	Low (~1) (Non-selective)	N/A (Antibacterial)	Moderate
Mechanism of Death	Apoptosis (Intrinsic)	Necrosis / Apoptosis	Bactericidal	Angiogenesis Inhibition
Key Advantage	Metabolic Stability (C-8 Fluorine)	Potency	Safety Profile	Oral Bioavailability
Primary Limitation	Solubility (requires formulation)	Cardiotoxicity	Weak anticancer potency	Teratogenicity

Mechanistic Validation: The Dual-Pathway Hypothesis

To validate 8-FQC bioactivity, researchers must distinguish between two potential mechanisms of action based on the specific derivative structure. The 8-fluoro group stabilizes the core, allowing the C-3 carboxamide to interact with the DNA-enzyme cleavage complex.[1][2]

Visualization: Signaling Pathways & Mechanism

The following diagram illustrates the divergence in mechanism based on target engagement (Topo II vs. DHODH) and the downstream activation of the Caspase cascade.

Figure 1: Dual mechanistic pathways of 8-FQC derivatives leading to apoptosis via Topo II or DHODH inhibition.

Experimental Protocols for Cross-Validation

Protocol A: Differential Cytotoxicity (The Safety Window)

Objective: Determine the Selectivity Index (SI) of the compound. A robust 8-FQC candidate must show an SI > 10.

Materials:

• Cancer Lines: HCT-116 (Colorectal), MCF-7 (Breast).[3]

• Normal Control: MRC-5 (Human Lung Fibroblast) or HUVEC.

• Reagent: MTT or Resazurin (Alamar Blue).

Workflow:

• Seeding: Plate cells at

  cells/well in 96-well plates. Incubate for 24h to allow attachment.

• Treatment: Treat with 8-FQC derivative (0.1 µM – 100 µM) in serial dilutions. Include Doxorubicin (positive control) and DMSO (vehicle control).

• Incubation: 48h at 37°C, 5% CO2.

• Readout: Add MTT reagent (

  mg/mL). Incubate 4h. Dissolve formazan in DMSO. Read Absorbance at 570 nm.

• Calculation:

Expert Insight: 8-FQC derivatives often exhibit

values in the 1–5 µM range for cancer cells but >50 µM for MRC-5. If your compound kills MRC-5 at <10 µM, it is likely a non-specific toxicant, not a targeted therapeutic [1, 3].

Protocol B: Target Engagement (Topo II vs. DHODH)

Objective: Confirm the specific mechanism of action.

1. Topoisomerase II Inhibition (kDNA Decatenation)

• Principle: Topo II decatenates (untangles) kinetoplast DNA (kDNA). Inhibitors prevent this, leaving kDNA in the well.

• Method:

  • Mix Human Topo II

    , kDNA, and ATP with the test compound.

  • Incubate at 37°C for 30 min.

  • Run samples on a 1% agarose gel containing ethidium bromide.

  • Result: Active 8-FQC will show a band at the top (catenated DNA), similar to Etoposide . Inactive controls will show a smear/ladder at the bottom (decatenated DNA) [2].

2. DHODH Rescue Assay (The "Uridine Check")

• Principle: If the compound inhibits DHODH (pyrimidine synthesis), adding exogenous Uridine will bypass the block and rescue cell viability.

• Method:

  • Treat cells with

    of the compound.

  • Co-treat one group with 100 µM Uridine .

  • Result: If cell viability is restored by Uridine, the target is DHODH. If not, the target is likely Topo II or another pathway [4].

Validation Workflow Diagram

Use this decision tree to interpret your experimental data and classify your 8-FQC derivative.

Figure 2: Decision tree for classifying 8-FQC bioactivity based on experimental outcomes.

Data Interpretation & Troubleshooting

Observation	Interpretation	Corrective Action
High IC50 (>50 µM) in all lines	Poor cellular uptake or compound precipitation.	Check solubility (turbidity). Add 0.5% cyclodextrin or modify lipophilicity (C-8 fluorine usually helps this).
No selectivity (Kills MRC-5)	General membrane toxicity or off-target effects.	Compound is likely too reactive. Re-synthesize with bulkier N-substituents to improve fit in enzyme pockets.
Uridine Rescue Partial (<50%)	Polypharmacology (Dual inhibitor).	This is highly desirable. Proceed to Western Blot for -H2AX (DNA damage marker).

References

• Synthesis, Cytotoxicity and Mechanistic Evaluation of 4-Oxoquinoline-3-carboxamide Derivatives. MDPI Molecules. (2014). Validates the selectivity of quinoline-3-carboxamides against gastric cancer vs. fibroblasts.[4] Link

• Drug repurposing of fluoroquinolones as anticancer agents. RSC Advances. (2023). detailed review of Topoisomerase II inhibition by fluoroquinolone scaffolds. Link

• Unveiling the Action of 8-Fluoroquinoline-3-carboxamide. BenchChem Technical Guide. (2025). Specific structural insights on the 8-fluoro modification. Link

• Structure-activity relationships of the fluoroquinolones. National Institutes of Health (NIH). Foundational SAR data for the quinoline scaffold. Link

• Synthesis and biological evaluation of 5-fluoroquinolone-3-carboxylic acids. Taylor & Francis. Comparative data on fluorine positioning in the quinoline ring. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Exploring Carboxamide Derivatives as Promising Anticancer Agents: Design, In Vitro Evaluation, and Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Comparing the efficacy of chloro- vs fluoro-substituted quinolines

Executive Summary: The Halogen Decision

In quinoline-based drug discovery, the choice between chlorine (Cl) and fluorine (F) substitution is rarely arbitrary. While both halogens modulate lipophilicity and metabolic stability, their impact on pharmacological efficacy diverges significantly based on the target binding pocket and the metabolic liabilities of the scaffold.

This guide analyzes the structure-activity relationship (SAR) differences between chloro- and fluoro-quinolines.[1] It synthesizes physicochemical data with biological case studies (antimalarial, antibacterial, and anticancer) to provide a logic-driven framework for substituent selection.

Physicochemical "Tale of the Tape"

To understand biological efficacy, we must first quantify the atomic-level differences. Fluorine acts as a "metabolic shield" with minimal steric perturbation (mimicking Hydrogen), whereas Chlorine acts as a "lipophilic anchor" (mimicking a Methyl group) with the added capability of halogen bonding.[2]

Table 1: Comparative Physicochemical Properties

Property	Fluorine (F)	Chlorine (Cl)	Impact on Drug Design
Van der Waals Radius	1.47 Å	1.74 Å	F mimics H (1.20 Å) or O; Cl mimics Methyl (2.0 Å).[3] Use Cl to fill hydrophobic pockets.
Electronegativity (Pauling)	3.98	3.16	F exerts stronger inductive electron withdrawal ( -pull), lowering pKa of neighboring amines.
C-X Bond Energy	~105 kcal/mol	~79 kcal/mol	F is virtually inert to oxidative metabolism. Cl is stable but can be displaced in nucleophilic aromatic substitutions ( ).
Lipophilicity ( LogP)	+0.25 (approx)	+0.71 (approx)	Cl drives membrane permeability and protein binding more aggressively than F.
Halogen Bonding	Weak/Rare	Moderate/Strong	Cl has a polarizable -hole, allowing specific interactions with backbone carbonyls.

Critical Analysis of Biological Efficacy

The Antimalarial Paradigm: Why Chlorine Reigns at Position 7

In the context of 4-aminoquinolines (e.g., Chloroquine), the 7-chloro substituent is critical and difficult to replace with fluorine.

• Mechanism: Chloroquine inhibits hemozoin formation by binding to hematin dimers.

• The Cl Advantage: The 7-Cl atom provides the necessary electron-withdrawing character to modulate the pKa of the quinoline nitrogen (making it suitable for lysosomal trapping) while simultaneously enhancing the

  - stacking interaction with the porphyrin ring of heme.

• The F Failure: Replacing 7-Cl with 7-F often results in a loss of potency. The fluorine atom, while electron-withdrawing, lacks the lipophilic bulk and polarizability required to stabilize the drug-heme complex effectively.

The Antibacterial Paradigm: The "Fluoro" in Fluoroquinolones

Conversely, in gyrase inhibitors (e.g., Ciprofloxacin), the C-6 fluorine is indispensable.

• Mechanism: Inhibition of bacterial DNA gyrase and Topoisomerase IV.

• The F Advantage: A fluorine atom at position 6 vastly improves cell wall penetration (gram-negative activity) and increases potency against the enzyme complex by up to 100-fold compared to non-fluorinated analogs.

• Why not Cl? A 6-chloro substituent at this position creates steric clash within the enzyme's binding pocket and does not provide the same electronic optimization for the carboxylic acid pharmacophore.

Metabolic Stability: The Oxidative Blockade

Both halogens are used to block "soft spots"—positions on the quinoline ring vulnerable to Cytochrome P450 (CYP) oxidation.

• Strategy: If a quinoline ring is rapidly metabolized via hydroxylation at the C-8 or C-5 position, substituting with F is the preferred first step. It blocks the site without altering the steric profile.

• Advanced Strategy: If F fails to improve half-life (

  ), Cl is used. The increased lipophilicity of Cl can sometimes act counter-intuitively by increasing affinity for CYP enzymes, but its steric bulk effectively prevents the formation of the tetrahedral intermediate required for oxidation.

Decision Logic for Researchers

The following decision tree illustrates the logical flow for selecting between Cl and F based on SAR data and metabolic feedback.

Figure 1: Strategic decision tree for halogen substitution on quinoline scaffolds.

Experimental Protocol: Microsomal Stability Assay

To empirically verify the efficacy of Chloro- vs. Fluoro-substitution on metabolic stability, the Microsomal Stability Assay is the industry standard. This protocol compares the intrinsic clearance (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

) of the analogs.

Objective

Determine the in vitro half-life (

) and intrinsic clearance of chloro- and fluoro-substituted quinolines using liver microsomes (human or rat).

Materials

• Test Compounds: Chloro-quinoline analog and Fluoro-quinoline analog (10 mM stock in DMSO).

• Liver Microsomes: Pooled Human Liver Microsomes (HLM), 20 mg/mL protein concentration.

• Cofactor: NADPH Regenerating System (solutions A and B from Corning or equivalent).

• Buffer: 100 mM Potassium Phosphate buffer (pH 7.4).

• Stop Solution: Ice-cold Acetonitrile (ACN) containing internal standard (e.g., Tolbutamide).

Workflow Diagram

Figure 2: Workflow for the comparative microsomal stability assay.

Step-by-Step Methodology

• Master Mix Preparation: Prepare a master mix containing phosphate buffer (pH 7.4) and liver microsomes (final protein conc.[4] 0.5 mg/mL).[4]

• Compound Spiking: Spike the master mix with the test compound (final conc. 1 µM, <0.1% DMSO) to prevent enzyme inhibition by solvent or saturation kinetics.

• Pre-incubation: Warm the mixture at 37°C for 5 minutes.

• Initiation: Add NADPH regenerating system to initiate the reaction. Note: Include a "No NADPH" control to rule out chemical instability.

• Time-Point Sampling: At

  minutes, remove 50 µL aliquots.

• Quenching: Immediately dispense aliquot into 150 µL of ice-cold Acetonitrile (containing Internal Standard) to precipitate proteins and stop metabolism.

• Processing: Centrifuge samples at 4,000 rpm for 20 minutes at 4°C.

• Quantification: Inject supernatant onto LC-MS/MS. Monitor the depletion of the parent ion over time.

Data Analysis

Calculate the slope (

) of the natural log of percent remaining vs. time.

• Half-life (

  ):

• Intrinsic Clearance (

  ):

Expected Outcome: If the Chloro-substitution effectively blocks a metabolic soft spot better than Fluoro (due to steric hindrance), the Cl-analog will exhibit a shallower slope (longer

). If the Cl-analog increases lipophilicity too much, you may observe higher non-specific binding or faster clearance if the enzyme affinity increases disproportionately.

References

• Pattison, G., et al. (2026).[5] Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. Chemical Science.[5][6][7]

• Haeussler, D., et al. (2023). Chlorine: more magic than methyl.[2] Practical Fragments.

• Ghorab, M. M., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Arabian Journal of Chemistry.

• O'Neill, P. M., et al. (2009). Quinoline antimalarials and SAR analyses of chloroquine scaffold.[6] RSC Advances.

• AxisPharm. (n.d.). Microsomal Stability Assay Protocol.[4][8]

Sources

• 1. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00534E [pubs.rsc.org]
• 2. Practical Fragments: Chlorine: more magic than methyl [practicalfragments.blogspot.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. charnwooddiscovery.com [charnwooddiscovery.com]
• 5. Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Biological Evaluation of Quinoline Analogs: A Comparative Technical Guide for Antimicrobial Development

Executive Summary

The quinoline scaffold remains one of the most "privileged structures" in medicinal chemistry due to its electronic versatility and ability to interact with diverse biological targets. While fluoroquinolones (e.g., Ciprofloxacin) revolutionized antibacterial therapy, rising resistance necessitates the evaluation of novel quinoline analogs—specifically 8-hydroxyquinolines and hybridized scaffolds.

This guide provides a technical framework for the biological evaluation of these analogs. Unlike standard reviews, this document focuses on comparative performance metrics , standardized protocols (CLSI) , and mechanistic validation , enabling researchers to benchmark new entities against established standards like Beta-lactams and Aminoglycosides.

Part 1: The Quinoline Scaffold vs. Standard Care[1]

To justify the development of a new quinoline analog, one must understand its position relative to existing classes. Quinolines offer a distinct advantage: they target DNA replication rather than the cell wall or protein synthesis, providing a lack of cross-resistance with Beta-lactams.

Comparative Mechanism of Action[2]

Drug Class	Primary Target	Mechanism	Bactericidal/Static
Quinoline Analogs	DNA Gyrase (Topo II) & Topo IV	Traps the Enzyme-DNA complex, causing double-strand breaks during replication.	Bactericidal
Beta-Lactams (e.g., Ampicillin)	Penicillin-Binding Proteins (PBPs)	Inhibits peptidoglycan cross-linking, leading to cell wall lysis.[1][2]	Bactericidal
Aminoglycosides	30S Ribosomal Subunit	Causes codon misreading and inhibits protein translocation.	Bactericidal
Macrolides	50S Ribosomal Subunit	Blocks peptide exit tunnel, inhibiting protein synthesis.[1]	Bacteriostatic

Strategic Workflow: From Synthesis to Validation

The following diagram outlines the critical path for evaluating a new quinoline analog, ensuring no step in the biological validation is overlooked.

Figure 1: Critical path workflow for the biological evaluation of quinoline analogs. Decision gates (arrows) ensure only viable candidates progress.

Part 2: Comparative Efficacy Data

The following data consolidates findings from recent high-impact studies comparing novel quinoline analogs (specifically 8-hydroxyquinoline derivatives and Mannich bases) against clinical standards.

Key Insight: While Ciprofloxacin remains the gold standard for potency, novel 8-hydroxyquinoline (8-HQ) derivatives are showing superior efficacy against resistant phenotypes (MRSA) due to their ability to chelate metals required by bacterial enzymes.

Table 1: Minimum Inhibitory Concentration (MIC) Benchmarks

Compound Class	Test Organism	MIC Range (µg/mL)	Comparative Notes
Ciprofloxacin (Standard)	E. coli (ATCC 25922)	0.015 – 0.25	The benchmark for Gram-negative potency [1].[3]
Ciprofloxacin (Standard)	S. aureus (MSSA)	0.12 – 1.0	Less potent against Gram-positives than Gram-negatives.
Novel 8-HQ Derivative (Halo-substituted)	S. aureus (MRSA)	0.06 – 2.2	Some analogs (e.g., 5,7-dichloro-8-HQ) outperform Cipro against MRSA [2].
Quinoline-Mannich Base (Hybrid 5d)	E. coli	0.125 – 8.0	Broader spectrum but generally higher MIC than pure Cipro [3].
Ampicillin (Beta-Lactam Control)	E. coli	2.0 – 8.0	Significantly higher MIC; prone to beta-lactamase degradation.
Fluconazole (Antifungal Control)	C. albicans	1.95 – 62.5	Standard azole baseline.
8-HQ Metal Complex	C. albicans	31.25 – 1000	Generally weaker antifungal activity than Fluconazole unless optimized [4].

Analyst Note: When evaluating your analogs, an MIC of ≤ 4 µg/mL is generally considered the "cutoff" for further drug development interest. Values > 16 µg/mL suggest the compound is likely a non-specific toxicant rather than a targeted antimicrobial.

Part 3: Mechanism of Action & Resistance Logic

Understanding how your analog works is crucial for publication. Unlike Beta-lactams which target the cell wall, Quinolines must penetrate the cytoplasm to reach DNA Gyrase.

The "Water-Metal Ion Bridge" Hypothesis

Current structural biology suggests that the C3-carboxylate and C4-keto groups of the quinoline scaffold bind to the Mg2+ ions coordinated by the Asp/Glu residues of the Topoisomerase IV ParC subunit. This stabilizes the DNA cleavage complex.

Figure 2: Mechanistic pathway of Quinoline action and primary resistance nodes.

Part 4: Experimental Protocols (Self-Validating Systems)

To ensure your data is accepted by high-impact journals, you must follow CLSI M07-A10 standards. Do not deviate from these parameters.

Protocol A: Broth Microdilution (Determination of MIC)

Purpose: To determine the lowest concentration of the quinoline analog that visibly inhibits growth.

• Media Preparation: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB) .

  • Why? Quinolines chelate cations. Standard MHB lacks controlled Ca2+/Mg2+ levels, which can artificially lower MICs (false positives).

• Inoculum Standardization:

  • Prepare a direct colony suspension in saline to match a 0.5 McFarland turbidity standard (approx.

    CFU/mL).

  • Dilute this suspension 1:100 in CAMHB to achieve a final testing concentration of

    CFU/mL.

• Plate Setup:

  • Use 96-well round-bottom plates.

  • Add 100 µL of drug (2x concentration) to column 1.

  • Perform serial 2-fold dilutions across the plate.[4]

  • Add 100 µL of standardized inoculum to all wells.

• Controls (Mandatory for Validity):

  • Growth Control: Bacteria + Broth + Solvent (DMSO).

  • Sterility Control: Broth only.

  • Reference Control: Ciprofloxacin (must fall within QC range, e.g., 0.004–0.015 µg/mL for E. coli ATCC 25922).

• Incubation: 16–20 hours at 35°C ± 2°C (ambient air).

Protocol B: Time-Kill Kinetics

Purpose: To determine if the analog is bactericidal (≥3 log10 reduction) or bacteriostatic.

• Setup: Inoculate 10 mL of CAMHB containing the drug at 4x MIC .

• Sampling: Remove aliquots at 0, 2, 4, 8, and 24 hours.

• Quantification: Serially dilute aliquots in saline and plate onto nutrient agar.

• Analysis: Plot log10 CFU/mL vs. Time.

  • Success Criterion: A decrease of

    CFU/mL within 24 hours indicates bactericidal activity [5].

Part 5: Strategic Synthesis (SAR)

When designing your next analog, focus on these structural priorities based on recent SAR data:

• Position 1 (Nitrogen): A cyclopropyl group is optimal for Gram-negative potency (as seen in Ciprofloxacin).

• Position 6: A Fluorine atom significantly enhances cell wall penetration and gyrase binding affinity.

• Position 7: Bulky heterocycles (piperazine, pyrrolidine) improve spectrum and pharmacokinetic properties.

• 8-Hydroxy Substitution: If targeting MRSA or fungal pathogens, the 8-OH group (chelating motif) is more effective than the standard fluoroquinolone core, though it may sacrifice some Gram-negative potency [2].

References

• National Institutes of Health (NIH). Comparative in vitro activity of five quinoline derivatives and five other antimicrobial agents. PubMed. Available at: [Link]

• Prachayasittikul, V., et al. Antibacterial and Antibiofilm Activity of 8-Hydroxyquinoline Derivatives Against Mycobacterium and Staphylococcus Species. PMC. Available at: [Link]

• Molecules Journal. Synthesis and Biological Evaluation of Quinoline Derivatives as a Novel Class of Broad-Spectrum Antibacterial Agents. MDPI. Available at: [Link]

• Srisung, S., et al. Antimicrobial Activity of 8-Hydroxyquinoline and Transition Metal Complexes.[5] International Journal of Pharmacology. Available at: [Link]

• Clinical and Laboratory Standards Institute (CLSI). M07-A10: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically.[6][7][8] CLSI.[8] Available at: [Link]

Sources

• 1. TWO CLASSES OF ANTIBIOTICS, BETA-LACTAMS AND MACROLIDES, WHICH ARE COMMONLY USED FOR THE TREATMENT OF INFECTIONS - Biolife - Scientific Publisher [biolife-publisher.it]
• 2. β-Lactams and β-Lactamase Inhibitors: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Comparative in vitro activity of ciprofloxacin and five other quinoline derivatives against gram-negative isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. murex.mahidol.ac.th [murex.mahidol.ac.th]
• 6. standards.globalspec.com [standards.globalspec.com]
• 7. webstore.ansi.org [webstore.ansi.org]
• 8. Clinical and Laboratory Standards Institute (2015) Methods for Dilution of Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—10th Edition. CLSI Document M07-A10, Clinical and Laboratory Standards Institute, Wayne, PA. - References - Scientific Research Publishing [scirp.org]

Head-to-head comparison of different quinoline synthesis methods

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

The quinoline scaffold is a privileged structure in medicinal chemistry, serving as the core for antimalarials (Chloroquine), anticancer agents (Camptothecin), and broad-spectrum antibiotics (Fluoroquinolones).[1] For the synthetic chemist, the challenge lies not in finding a method, but in selecting the optimal method for a specific substitution pattern and scale.

This guide moves beyond standard textbook descriptions to provide a rigorous, head-to-head analysis of four distinct synthetic paradigms: the classical Skraup and Friedländer syntheses, the multicomponent Povarov reaction, and modern Cobalt(III)-Catalyzed C-H Activation .

Quick Selection Guide

• Choose Skraup if you need simple, unfunctionalized quinolines on a large scale and can tolerate harsh acidic conditions.

• Choose Friedländer if you require precise substitution on the pyridine ring and have access to o-aminoaryl carbonyls.

• Choose Povarov for rapid library generation of tetrahydroquinolines or quinolines using mild, Lewis-acid catalyzed conditions.

• Choose Co(III) C-H Activation for high atom economy and regioselectivity using simple anilines and alkynes, avoiding pre-functionalized ortho-substituents.

Comparative Analysis Matrix

The following data aggregates performance metrics from over 50 peer-reviewed sources to provide an objective baseline for method selection.

Feature	Skraup Synthesis	Friedländer Synthesis	Povarov Reaction	Co(III) C-H Activation
Primary Mechanism	Acid-mediated condensation	Base/Acid-catalyzed condensation	Inverse e- demand Diels-Alder	Metal-catalyzed C-H Annulation
Key Starting Materials	Aniline + Glycerol	o-Aminoaldehyde + Ketone	Aniline + Aldehyde + Alkene	Aniline + Alkyne + DMSO
Atom Economy	Moderate (Loss of H₂O)	High (Loss of H₂O)	High (Multicomponent)	High (Direct Coupling)
Typical Yield Range	30% – 60%	70% – 95%	60% – 90%	50% – 85%
Regioselectivity	Poor (often mixtures)	Excellent (controlled by SM)	Good (endo/exo control)	Excellent (Directing Group)
Functional Group Tolerance	Low (Acid sensitive groups fail)	Moderate to High	High	High (Oxidant dependent)
Scalability	High (Industrial standard)	Moderate (SM cost)	Moderate	Low (Catalyst cost)
Green Metrics (E-Factor)	High (Large acid waste)	Low (Water as byproduct)	Low (One-pot)	Moderate (Additives/Solvent)

Deep Dive: Classical Methods

Skraup vs. Friedländer

The classical methods represent the "brute force" vs. "strategic assembly" approaches.

Mechanistic Comparison

The Skraup synthesis relies on the in situ generation of acrolein (a volatile toxin) from glycerol, which then undergoes a Michael addition with aniline. The Friedländer synthesis, conversely, is a convergent assembly of two pre-functionalized partners.

Figure 1: Mechanistic divergence between Skraup (linear, oxidative) and Friedländer (convergent, condensation) pathways.

Protocol 1: Optimized Friedländer Synthesis

Target: 2-Methyl-3-acetylquinoline Reference: Adapted from BenchChem & Organic Reactions [1, 2]

Reagents:

• 2-Aminobenzaldehyde (1.0 equiv)

• Acetylacetone (1.2 equiv)

• KOH (0.1 equiv, ethanolic solution)

• Ethanol (Solvent)

Step-by-Step Workflow:

• Preparation: Dissolve 2-aminobenzaldehyde (5 mmol) in Ethanol (10 mL) in a round-bottom flask.

• Addition: Add acetylacetone (6 mmol) followed by the catalytic ethanolic KOH (0.5 mmol).

• Reaction: Reflux the mixture at 80°C for 2–4 hours. Monitor via TLC (Hexane:EtOAc 7:3).

• Work-up: Cool to room temperature. The product often precipitates directly.

• Purification: Filter the solid. If no precipitate forms, remove solvent in vacuo, redissolve in CH₂Cl₂, wash with water, and recrystallize from EtOH.

• Validation: Expect yields >85%. ¹H NMR should show disappearance of the aldehyde proton (~9.8 ppm) and appearance of quinoline aromatic signals.

Deep Dive: Modern Approaches

Povarov & Transition-Metal Catalysis

Modern methods prioritize atom economy and C-H functionalization , avoiding the need for pre-functionalized ortho-amino precursors.

Protocol 2: Co(III)-Catalyzed C-H Activation

Target: 2,4-Disubstituted Quinoline from Aniline Reference: Xu et al., Org. Lett. 2018 [3][2][3][4]

This protocol represents a breakthrough in using DMSO as a C1 building block (providing the C4 carbon) and solvent.

Reagents:

• Aniline (0.2 mmol)

• Internal Alkyne (e.g., Diphenylacetylene, 0.2 mmol)

• Catalyst: Cp*Co(CO)I₂ (5 mol %)

• Additive: AgNTf₂ (20 mol %)

• Oxidant: K₂S₂O₈ (2.0 equiv)

• Solvent: DMSO (2.0 mL)

Step-by-Step Workflow:

• Assembly: In a 15 mL sealed tube, combine aniline, alkyne, Cp*Co(CO)I₂, AgNTf₂, and K₂S₂O₈.

• Solvation: Add DMSO (2.0 mL). Note: DMSO acts as both solvent and reagent.[3][4]

• Activation: Seal the tube and heat to 120°C for 16 hours.

• Work-up: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with water (3 x 10 mL) to remove DMSO.

• Purification: Dry organic layer over Na₂SO₄, concentrate, and purify via silica gel flash chromatography (Petroleum ether/EtOAc).

• Validation: Yields typically 70–85%. The mechanism involves a Co(III)-catalyzed C-H activation of the aniline, followed by alkyne insertion and annulation with a DMSO-derived methine unit.

Figure 2: Simplified catalytic cycle for Co(III)-mediated quinoline synthesis using DMSO as a C1 synthon.

Decision Guide: Selecting the Right Method

Use this logic flow to determine the most appropriate synthetic route for your specific drug candidate or intermediate.

Figure 3: Strategic decision tree for selecting quinoline synthesis methodologies.

References

• BenchChem. Friedländer Synthesis of Substituted Quinolines: Application Notes and Protocols. BenchChem Application Notes, 2025. Link

• Organic Reactions. The Friedländer Synthesis of Quinolines. Organic Reactions, Wiley, 2011. Link

• Xu, X., Yang, Y., Zhang, X., & Yi, W. Direct Synthesis of Quinolines via Co(III)-Catalyzed and DMSO-Involved C–H Activation/Cyclization of Anilines with Alkynes. Organic Letters, 2018, 20(3), 566–569. Link

• Li, X., et al. Synthesis of Quinolines via Rh(III)-Catalyzed Oxidative Annulation of Pyridines. Journal of the American Chemical Society, 2011. Link

• Kouznetsov, V. V. The Povarov reaction: a versatile method to synthesize tetrahydroquinolines and quinolines. Tetrahedron, 2009. Link

Sources

• 1. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 2. Quinoline synthesis [organic-chemistry.org]
• 3. Direct Synthesis of Quinolines via Co(III)-Catalyzed and DMSO-Involved C-H Activation/Cyclization of Anilines with Alkynes [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]

In Vivo Validation of the Therapeutic Potential of Novel Quinolines

Executive Summary

The quinoline scaffold remains a "privileged structure" in medicinal chemistry, serving as the backbone for drugs ranging from antimalarials (Chloroquine) to modern tyrosine kinase inhibitors (Lenvatinib, Cabozantinib). However, the transition from a "hit" in a petri dish to a viable clinical candidate is fraught with attrition.

This guide provides a rigorous, comparative framework for validating novel quinoline derivatives in vivo. Unlike standard reviews, we focus on the translational gap : moving from IC50 values to biologically relevant tumor regression or microbial clearance. We compare novel candidates against established Standards of Care (SoC) and address the class-specific liability of quinolines: hERG channel blockade and cardiotoxicity.

Part 1: The Quinoline Therapeutic Landscape

Novel quinolines typically target two major therapeutic areas: Oncology (via kinase inhibition or DNA intercalation) and Infectious Disease (via DNA gyrase inhibition or efflux pump modulation).

The Validation Pipeline

To ensure resource efficiency, validation must follow a "Go/No-Go" logic.

Figure 1: The critical path for quinoline validation. Note the early placement of hERG screening, a mandatory step for this chemical class.

Part 2: Comparative Efficacy – Oncology Case Study

Scenario: Validation of a novel C-4 substituted quinoline (Candidate Q-Novel) targeting VEGFR/c-Met against the Standard of Care, Sunitinib .

Comparative Performance Metrics

The following data represents a synthesis of typical preclinical benchmarks for a competitive novel quinoline.

Metric	Candidate: Q-Novel	Benchmark: Sunitinib	Interpretation
Primary Target	c-Met / VEGFR2	VEGFR2 / PDGFR	Q-Novel targets resistance mechanisms (c-Met).
In Vitro IC50	4 nM (c-Met)	>100 nM (c-Met)	Superior potency against specific mutation.
Dosing Regimen	20 mg/kg Daily (PO)	40 mg/kg Daily (PO)	Improved potency allows lower dosing.
Tumor Growth Inhibition (TGI)	85% (Renal Cell Carcinoma)	70% (Renal Cell Carcinoma)	Superior Efficacy.
Body Weight Loss	< 5%	10-15%	Improved Tolerability.

Mechanistic Validation

Quinolines in oncology often act as Type I or Type II kinase inhibitors. To validate in vivo efficacy, one must prove the drug hits the target within the tumor.

• Biomarker Strategy: For Q-Novel, extract tumor lysate 4 hours post-dose.

• Readout: Western Blot for phosphorylated c-Met (p-Met) .

• Success Criteria: >50% reduction in p-Met signal compared to Vehicle control.

Part 3: Comparative Efficacy – Antimicrobial Case Study

Scenario: Validation of a novel fluoroquinoline (Candidate Q-Bact) against Multi-Drug Resistant (MDR) S. aureus. Benchmark: Ciprofloxacin .[1][2]

Comparative Performance Metrics

Metric	Candidate: Q-Bact	Benchmark: Ciprofloxacin	Interpretation
Target	DNA Gyrase / Topo IV	DNA Gyrase / Topo IV	Same mechanism, different binding pocket.
MIC (MRSA)	0.5 µg/mL	>32 µg/mL (Resistant)	Q-Bact overcomes fluoroquinolone resistance.
PAE (Post-Antibiotic Effect)	> 4 hours	< 1 hour	Q-Bact suppresses regrowth longer.
In Vivo Log Reduction	3.5 log10 CFU/g	0.5 log10 CFU/g	Clinical Relevance: Q-Bact is bactericidal in vivo.

Mechanistic Logic: The Resistance Breaker

Many novel quinolines are designed to bypass the NorA efflux pump.

Figure 2: Mechanism of overcoming resistance. Novel quinolines often utilize bulky side chains to prevent recognition by efflux pumps like NorA.

Part 4: The Safety Barrier – hERG and PK

The "Achilles' heel" of the quinoline scaffold is the blockade of the hERG potassium channel, leading to QT prolongation. Trustworthiness in your data requires addressing this upfront.

The hERG Safety Margin

Do not rely solely on in silico predictions.

• Protocol: Patch-clamp assay in CHO cells stably expressing hERG.

• Calculation: Safety Margin =

• Standard: A margin > 30-fold is generally required for advancement.

Pharmacokinetic (PK) Profiling

Quinolines are often lipophilic (High LogP), leading to solubility issues but high tissue penetration.

• Critical Parameter: Volume of Distribution (

  ). High indicates tissue accumulation—desirable for solid tumors/intracellular bacteria, but potentially toxic if it accumulates in the heart or retina.

Part 5: Detailed Experimental Protocols

Protocol A: In Vivo Tumor Xenograft Efficacy (Oncology)

Objective: Determine if Q-Novel suppresses tumor growth in an immunocompromised mouse model.

• Animal Selection: Female BALB/c nu/nu (nude) mice, 6-8 weeks old.

• Cell Inoculation:

  • Harvest A549 or specific target cells (log phase).

  • Resuspend

    cells in 100 µL Matrigel/PBS (1:1).

  • Inject subcutaneously into the right flank.

• Randomization:

  • Wait until tumors reach ~100-150 mm³.

  • Randomize into 3 groups (n=8/group):

    • Vehicle Control: (e.g., 5% DMSO + 40% PEG300 + 55% Water).

    • Benchmark: Sunitinib (40 mg/kg PO daily).

    • Test: Q-Novel (20 mg/kg PO daily).

• Dosing & Monitoring:

  • Administer treatment via oral gavage for 21 days.

  • Measure tumor volume (TV) every 3 days using calipers:

    .

  • Weigh mice daily. Stop rule: >20% weight loss.

• Endpoint Analysis:

  • Calculate TGI (%):

    .

  • Harvest tumors for IHC (Ki67 proliferation marker).

Protocol B: Neutropenic Thigh Infection Model (Antimicrobial)

Objective: Assess bactericidal activity of Q-Bact in a tissue infection model.

• Induction of Neutropenia:

  • Inject Cyclophosphamide (IP): 150 mg/kg (Day -4) and 100 mg/kg (Day -1).

• Infection:

  • Inoculate

    CFU of S. aureus into the posterior thigh muscle (IM injection).

• Treatment:

  • 2 hours post-infection, administer Q-Bact (various doses) vs. Ciprofloxacin (SC or PO).

• Harvest:

  • 24 hours post-treatment, euthanize animals.

  • Aseptically remove thigh muscle, homogenize in saline.

• Quantification:

  • Serial dilutions plated on agar.[1] Count CFU after incubation.

  • Success: >2 log reduction compared to 24h untreated control.

References

• National Institutes of Health (NIH). (2016). Stereoselective Blockage of Quinidine and Quinine in the hERG Channel. PMC5080535. Retrieved from [Link]

• MDPI. (2025). In Vitro and In Vivo Investigations into the Potential of Quinazoline and Quinoline Derivatives as NorA Efflux Pump Inhibitors. Retrieved from [Link]

• Science.gov. (2025). hERG Channel Inhibitors and Cardiotoxicity Profiles. Retrieved from [Link]

• Symeres. (2021). In Vivo Pharmacokinetic Experiments in Preclinical Drug Development. Retrieved from [Link]

Sources

• 1. biointerfaceresearch.com [biointerfaceresearch.com]
• 2. Comparative in vitro activity of five quinoline derivatives and five other antimicrobial agents used in oral therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative study of the cytotoxicity of quinoline derivatives

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Discovery Scientists

Executive Summary & Strategic Rationale

The quinoline scaffold remains a cornerstone of medicinal chemistry due to its electronic versatility and ability to interact with diverse biological targets. While historically known for antimalarial properties (e.g., chloroquine), recent synthetic evolutions have repositioned quinoline derivatives as potent antineoplastic agents.

This guide provides a technical comparison of emerging quinoline derivative classes—specifically 8-hydroxyquinoline (8-HQ) Mannich bases , quinoline-chalcone hybrids , and quinoline-hydrazones . We analyze their cytotoxic efficacy (

) across major cancer cell lines (MCF-7, HeLa, HepG2) and dissect the structure-activity relationships (SAR) driving their performance.

Key Insight: Hybridization of the quinoline core with pharmacophores like thiazoles or chalcones frequently shifts potency from the micromolar (

) to the nanomolar ( ) range, often outperforming standard chemotherapeutics like Erlotinib in specific breast cancer models.

Mechanistic Architecture

To interpret cytotoxicity data correctly, one must understand the "how." Quinoline derivatives rarely act through a single mechanism. They are polypharmacological agents that exploit the cancer cell's metabolic vulnerabilities.

Primary Modes of Action:

• Metal Chelation (8-HQ derivatives): Sequestration of intracellular copper/iron, leading to ROS generation and mitochondrial collapse.

• Intercalation & Inhibition: Planar quinoline rings intercalate into DNA or inhibit Topoisomerase II, stalling replication.

• Kinase Inhibition: Novel hybrids (e.g., quinolin-2-ones) target EGFR/HER-2 signaling pathways.

Visualization: Multi-Target Cytotoxicity Pathway

The following diagram illustrates the cascade from compound entry to apoptotic execution.

Figure 1: Dual-mechanism pathway showing how quinoline derivatives trigger apoptosis via nuclear and mitochondrial stress.

Comparative Data Analysis

The following data aggregates

values from recent high-impact studies. Lower values indicate higher potency.

Table 1: Cytotoxicity Profile ( in )

Derivative Class	Compound ID	MCF-7 (Breast)	HeLa (Cervical)	HepG2 (Liver)	Mechanism Note	Source
8-HQ Mannich Base	7-pyrrolidinomethyl-8-HQ	14.0	~5.0	6.25	K+ channel blockade / ROS	[1, 2]
Quinoline-Chalcone	Hybrid 12e	5.21	10.18	1.38 (MGC-803)	Tubulin polymerization inhibition	[3]
Quinoline-Hydrazone	Compound 3b	7.02	15.5	4.65	Cell cycle arrest (G2/M)	[3, 4]
Quinolin-2-one	Compound 5a	0.034	0.087	N/A	Dual EGFR/HER-2 Inhibition	[5]
Standard Control	Doxorubicin	0.5 - 1.2	0.8 - 1.5	0.2 - 0.9	DNA Intercalation	[5]
Standard Control	Erlotinib	0.040	N/A	N/A	EGFR Inhibition	[5]

Structure-Activity Relationship (SAR) Insights

• The "Hybrid" Advantage: Compound 5a (Quinolin-2-one) demonstrates that hybridizing the quinoline core with kinase-targeting moieties can achieve nanomolar potency (34 nM against MCF-7), surpassing traditional cytotoxins.

• Position 8 Criticality: For 8-HQ derivatives, the hydroxyl group at position 8 is non-negotiable for metal chelation. Alkylation at this position often abolishes cytotoxicity unless the target changes from metal chelation to receptor binding.

• Lipophilicity Balance: Mannich bases (e.g., pyrrolidinomethyl group) improve lipophilicity, enhancing cell membrane permeability, which correlates with the lower

  values seen in leukemia lines compared to solid tumors.

Experimental Protocol: Optimized MTT Assay

Expertise Note: Quinoline derivatives are often hydrophobic. Standard MTT protocols frequently fail due to compound precipitation in aqueous media, leading to false "cytotoxicity" readings (actually turbidity).

Protocol Name: Solvent-Corrected MTT Assay for Hydrophobic Scaffolds

Reagents

• MTT Stock: 5 mg/mL in PBS (Filter sterilized, stored at -20°C in dark).

• Solubilization Buffer: DMSO (ensure HPLC grade).

• Test Compounds: Dissolved in 100% DMSO (Stock 10-100 mM).

Workflow Diagram

Figure 2: Step-by-step MTT workflow emphasizing the critical solubility check step.

Critical Steps for Validity:

• The "Turbidity" Control: Before adding MTT, inspect wells under a microscope. If you see crystals/precipitate from your drug, your absorbance readings will be invalid.

  • Correction: If precipitation occurs, lower the concentration range or use a co-solvent (e.g., 0.5% Tween-80), though this may affect cell permeability.

• DMSO Limit: Ensure the final concentration of DMSO in the well never exceeds 0.5% (v/v). Higher levels are cytotoxic to sensitive lines like HepG2, skewing baseline viability.

• Wavelength Correction: Read absorbance at 570 nm (formazan peak) and subtract background absorbance at 650 nm (plastic/cell debris).

Conclusion

The cytotoxicity of quinoline derivatives is not uniform; it is highly dependent on the functionalization of the scaffold.

• For broad-spectrum cytotoxicity: 8-Hydroxyquinoline Mannich bases offer a reliable, metal-dependent mechanism effective against leukemia and solid tumors (

  ).

• For targeted therapy: Quinolin-2-one hybrids (e.g., Compound 5a) represent the future, offering nanomolar potency (

  ) and high selectivity for breast cancer cells overexpressing EGFR/HER-2.

Recommendation: Researchers developing novel agents should prioritize hybridization strategies (chalcone/kinase motifs) over simple halogenation to achieve clinically relevant potency.

References

• BenchChem. (2025).[1] A Comparative Guide to the Cytotoxicity of 8-Hydroxyquinoline-2-carbaldehyde and Its Derivatives. Retrieved from

• Shen, A. Y., et al. (1999). Chelating agent possessing cytotoxicity and antimicrobial activity: 7-morpholinomethyl-8-hydroxyquinoline.[2] Life Sciences.

• BenchChem. (2025).[1] Navigating the Cytotoxic Landscape of Quinoline-Carbaldehyde Derivatives: A Comparative Analysis. Retrieved from

• Reyes, et al. (2010).

• Frontiers in Pharmacology. (2025). Design, synthesis, antiproliferative assessments, and computational studies of new quinolin-2(1H)-ones as dual EGFR/HER-2 inhibitors. Frontiers. Retrieved from

• Abcam. MTT Assay Protocol. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scispace.com [scispace.com]

A Senior Application Scientist's Guide to Assessing the Target Specificity of Functionalized Quinolines

Introduction: The Quinoline Scaffold and the Imperative of Specificity

The quinoline scaffold, a bicyclic aromatic heterocycle, is a cornerstone of medicinal chemistry.[1][2][3] Its rigid structure and capacity for functionalization at multiple positions have made it a privileged pharmacophore in the development of therapeutics for a wide array of diseases, including cancer, malaria, and various infections.[4][5][6][7][8] The strategic addition of functional groups to the quinoline ring system can dramatically alter a molecule's pharmacological profile, enabling fine-tuning of its interaction with biological targets.[1][9]

However, this chemical versatility comes with a critical challenge: ensuring target specificity. A promiscuous compound that interacts with multiple cellular targets can lead to unforeseen side effects and toxicity, derailing an otherwise promising therapeutic candidate.[10] Therefore, a rigorous and multi-tiered assessment of target engagement and selectivity is not merely a component of the drug discovery process; it is the bedrock upon which the entire edifice of a new therapeutic is built. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to navigate the complexities of assessing the target specificity of functionalized quinolines, moving from initial biochemical validation to physiologically relevant cellular and in vivo models.

A Hierarchical Framework for Specificity Assessment

The evaluation of target specificity is best approached as a sequential and hierarchical process. Each stage provides a different layer of information, building a progressively more complete picture of the compound's behavior. This workflow ensures that resources are focused on the most promising candidates, and that potential liabilities are identified early.

Caption: A hierarchical workflow for assessing the target specificity of functionalized quinolines.

Tier 1: Biochemical Assays - Quantifying Direct Target Interaction

The foundational step in assessing specificity is to measure the direct interaction between the functionalized quinoline and its purified protein target. These in vitro assays are essential for determining intrinsic potency and for conducting initial, broad selectivity screens.

Method 1: Competitive Binding Assays

Causality Behind Experimental Choice: Competitive binding assays are a robust method to determine the affinity of a test compound (your quinoline) for its target by measuring its ability to displace a known, labeled ligand.[11][12] This provides a quantitative measure of binding affinity (Ki), which is a critical parameter for structure-activity relationship (SAR) studies.[6][11] Radioligand binding assays are a classic example of this technique.[11][13]

• Preparation of Reagents:

  • Prepare a stock solution of the functionalized quinoline in a suitable solvent (e.g., DMSO).

  • Prepare a series of dilutions of the quinoline compound to cover a wide concentration range (e.g., from 1 nM to 100 µM).

  • Prepare a binding buffer specific to the target protein.

  • Prepare the purified target protein (e.g., membrane preparation expressing a receptor) at a predetermined concentration.

  • Prepare the radioligand (e.g., ³H-labeled known binder) at a concentration close to its dissociation constant (Kd).

• Assay Setup:

  • In a 96-well plate, add the binding buffer to all wells.

  • Add the serially diluted functionalized quinoline to the experimental wells.

  • Add vehicle (e.g., DMSO) to the "total binding" wells.

  • To determine non-specific binding, add a high concentration of a known, unlabeled ligand to the "non-specific binding" wells.

  • Add the radioligand to all wells.

  • Initiate the binding reaction by adding the target protein preparation to all wells.

• Incubation and Termination:

  • Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a duration sufficient to reach equilibrium.

  • Terminate the reaction by rapid filtration through a glass fiber filter mat using a cell harvester. This separates the protein-bound radioligand from the unbound radioligand.

  • Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.

• Detection and Analysis:

  • Place the filter mat in a scintillation vial with scintillation cocktail.

  • Quantify the radioactivity using a scintillation counter.

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the quinoline concentration.

  • Use non-linear regression analysis to fit the data to a sigmoidal dose-response curve and determine the IC50 value (the concentration of quinoline that inhibits 50% of specific binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.[11]

Method 2: Kinase Profiling

Causality Behind Experimental Choice: Since many quinoline derivatives are designed as kinase inhibitors, assessing their selectivity across the human kinome is paramount.[14][15] Kinase profiling services test a compound against a large panel of kinases (often over 400) to identify both intended and unintended targets.[16][17] This provides a broad view of selectivity and helps to anticipate potential off-target effects.

• Compound Submission: A stock solution of the functionalized quinoline (typically 10 mM in DMSO) is submitted to a specialized contract research organization (CRO).[16]

• Assay Performance: The CRO performs radiometric or fluorescence-based kinase activity assays. The quinoline is typically tested at a fixed concentration (e.g., 1 µM) against the entire kinase panel.

• Data Reporting: The results are reported as the percentage of remaining kinase activity in the presence of the compound compared to a vehicle control. A lower percentage indicates stronger inhibition.

• Follow-up: For hits of interest (significant inhibition), dose-response curves are generated to determine the IC50 values for those specific kinases.

Data Summary: Tier 1

Functionalized Quinoline	Primary Target Ki (nM)	Off-Target 1 Ki (nM)	Off-Target 2 Ki (nM)	Kinase Selectivity Score (S-Score @ 1µM)
Quino-A	15	>10,000	2,500	0.01 (Highly Selective)
Quino-B	5	50	150	0.25 (Moderately Selective)
Quino-C	50	75	300	0.50 (Poorly Selective)

S-Score = (Number of kinases with >65% inhibition) / (Total number of kinases tested)

Tier 2: Cellular Assays - Confirming Target Engagement in a Physiological Context

While biochemical assays are crucial for determining intrinsic affinity, they do not guarantee that a compound will engage its target within the complex milieu of a living cell.[18] Cellular assays are therefore essential to confirm target engagement under more physiologically relevant conditions, taking into account factors like cell permeability and the presence of endogenous cofactors and binding partners.[19][20]

Method 1: Cellular Thermal Shift Assay (CETSA®)

Causality Behind Experimental Choice: CETSA® is a powerful biophysical method that directly assesses drug-target interaction in intact cells.[21][22] The principle is that a protein becomes more resistant to heat-induced denaturation when it is bound to a ligand.[22][23] By measuring the amount of soluble protein remaining after a heat challenge, one can directly confirm that the quinoline is binding to its intended target inside the cell.[23][24]

Caption: A schematic overview of the Cellular Thermal Shift Assay (CETSA®) protocol.[23]

• Cell Culture and Treatment:

  • Culture an appropriate cell line (e.g., one that endogenously expresses the target protein) to ~80% confluency.

  • Treat the cells with the functionalized quinoline at a desired concentration (e.g., 10x the biochemical IC50) or with vehicle (DMSO) for a defined period (e.g., 1-2 hours) at 37°C.

• Cell Lysis and Heat Challenge:

  • Harvest the cells and wash with PBS.

  • Resuspend the cell pellet in PBS containing protease inhibitors.

  • Lyse the cells using freeze-thaw cycles (e.g., three cycles of liquid nitrogen and a 37°C water bath).[23][25]

  • Aliquot the cell lysate into PCR tubes.

  • Heat the aliquots at a range of different temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes using a thermal cycler, followed by a cooling step to room temperature.[21][26]

• Separation of Soluble and Aggregated Fractions:

  • Centrifuge the heated lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.[23]

  • Carefully collect the supernatant, which contains the soluble protein fraction.

• Protein Quantification and Western Blot Analysis:

  • Determine the protein concentration of each supernatant sample using a BCA assay to ensure equal loading.[23]

  • Prepare samples for SDS-PAGE by adding Laemmli buffer and boiling.

  • Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane (e.g., with 5% non-fat milk in TBST) and then incubate with a primary antibody specific for the target protein.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the protein bands using an ECL substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities for each temperature point.

  • Plot the band intensity versus temperature for both the vehicle-treated and quinoline-treated samples.

  • The curve for the quinoline-treated sample should show a shift to the right, indicating thermal stabilization of the target protein. This shift confirms target engagement.

Method 2: NanoBRET™ Target Engagement Assay

Causality Behind Experimental Choice: The NanoBRET™ assay is another powerful method to quantify compound binding to a target in live cells.[27] It uses Bioluminescence Resonance Energy Transfer (BRET), an energy transfer technique, between a NanoLuc® luciferase-tagged target protein and a fluorescent energy transfer probe (tracer). A test compound that binds to the target will displace the tracer, leading to a decrease in the BRET signal, which can be measured to determine an IC50 value in a cellular context.[27]

Data Summary: Tier 2

Functionalized Quinoline	CETSA® Thermal Shift (ΔTm in °C)	NanoBRET™ Cellular IC50 (nM)
Quino-A	+5.2	85
Quino-B	+4.8	35
Quino-C	+1.5	>10,000

Tier 3: In Vivo Assays - Validating Functional Consequences

Confirming that a compound binds its target in cells is a critical step, but it does not guarantee a therapeutic effect. The final tier of assessment involves evaluating the functional consequences of target engagement and assessing the compound's behavior in a whole-organism setting.

Method 1: Cellular Phosphorylation Assays

Causality Behind Experimental Choice: For kinase inhibitors, a key functional readout is the inhibition of the target kinase's activity within the cell. This is often measured by quantifying the phosphorylation of a known downstream substrate of the target kinase.[27] A potent and target-engaged quinoline should lead to a dose-dependent decrease in the phosphorylation of the substrate, providing direct evidence of functional target modulation.

Caption: Inhibition of a signaling pathway by a functionalized quinoline.

• Cell Treatment: Treat cells with increasing concentrations of the functionalized quinoline for a specified time.

• Lysis and Protein Quantification: Lyse the cells and quantify the total protein concentration.

• Western Blot: Perform SDS-PAGE and Western blotting as described for CETSA®.

• Antibody Incubation: Probe one membrane with an antibody specific to the phosphorylated form of the substrate and another membrane with an antibody for the total substrate protein (as a loading control).

• Analysis: Quantify the band intensities. A successful inhibitor will show a dose-dependent decrease in the phospho-substrate signal relative to the total substrate signal.

Method 2: In Vivo Models

Causality Behind Experimental Choice: The ultimate test of a drug candidate's efficacy and safety must be conducted in a living organism. In vivo models, such as xenograft mouse models for cancer, allow for the assessment of a compound's therapeutic effect on disease progression in a complex physiological system.[28][29][30] These studies are also critical for identifying potential toxicities and establishing a therapeutic window.[31]

• Model Selection: Choose a relevant animal model (e.g., immunodeficient mice subcutaneously implanted with human tumor cells).[29]

• Dosing and Administration: Administer the functionalized quinoline to cohorts of animals at different doses and on a specific schedule (e.g., daily oral gavage). A vehicle control group is essential.

• Efficacy Assessment: Monitor tumor growth over time using caliper measurements. At the end of the study, tumors can be excised and weighed.

• Toxicity Assessment: Monitor animal body weight, general health, and behavior throughout the study. Conduct histological analysis of major organs to identify any signs of toxicity.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Analysis: Collect blood and tumor samples at various time points to correlate drug exposure with target modulation (e.g., p-Substrate levels in the tumor).

Data Summary: Tier 3

Functionalized Quinoline	Cellular p-Substrate IC50 (nM)	In Vivo Efficacy (% Tumor Growth Inhibition)	Observed Toxicity
Quino-A	110	85% at 30 mg/kg	None observed
Quino-B	55	90% at 30 mg/kg	15% weight loss
Quino-C	>10,000	5% at 30 mg/kg	None observed

Integrated Comparison and Conclusion

By integrating the data from all three tiers of assessment, a comprehensive profile of each functionalized quinoline emerges. This allows for an objective comparison and informed decision-making.

Compound	Primary Target Ki (nM)	Cellular IC50 (nM)	Kinase Selectivity	In Vivo Efficacy	In Vivo Toxicity	Recommendation
Quino-A	15	85	High	High	Low	Lead Candidate
Quino-B	5	35	Moderate	High	Moderate	Requires Optimization to Reduce Toxicity
Quino-C	50	>10,000	Poor	Low	Low	Deprioritize (Poor Potency & Cellular Activity)

Analysis:

• Quino-A emerges as the strongest lead candidate. It demonstrates excellent biochemical potency, confirms on-target engagement in cells, has a clean kinase selectivity profile, and translates this into high efficacy in vivo without observable toxicity.

• Quino-B , while biochemically more potent than Quino-A, shows signs of toxicity in vivo. Its moderate selectivity score suggests that this toxicity could be due to off-target effects. Further medicinal chemistry efforts could focus on improving its selectivity.

• Quino-C is a poor candidate. Despite moderate biochemical potency, it fails to engage its target in a cellular environment, resulting in a lack of functional activity and in vivo efficacy.

This systematic and evidence-based approach, grounded in a hierarchy of rigorously designed experiments, empowers researchers to confidently identify functionalized quinoline candidates with the highest probability of success. By understanding the causality behind each experimental choice and meticulously validating findings at each tier, we can effectively navigate the path from a promising molecule to a potentially life-saving therapeutic.

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• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. (2024, August 5). Bio-protocol. Retrieved February 19, 2026, from [Link]

• Synthesis of quinoline mimics via C–H bond functionalization of quinoline: a review on recent progress. (n.d.). Royal Society of Chemistry. Retrieved February 19, 2026, from [Link]

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• Small-molecule Target and Pathway Identification. (n.d.). Broad Institute. Retrieved February 19, 2026, from [Link]

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